2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

• CAS: 906214-83-3

Core Science & Biosynthesis

molecular weight and formula of HC Orange No. 1

An In-Depth Technical Guide to HC Orange No. 1

This guide provides a comprehensive technical overview of HC Orange No. 1 (CAS No. 54381-08-7), a synthetic organic compound widely utilized as a dye. Designed for researchers, scientists, and drug development professionals, this document synthesizes core chemical data, physicochemical properties, and relevant applications, grounded in authoritative sources to ensure scientific integrity.

Chemical Identification and Nomenclature

HC Orange No. 1 is a nitro-substituted diphenylamine derivative. Accurate identification is critical for regulatory compliance, experimental reproducibility, and safety. The compound is systematically known as 4-[(2-nitrophenyl)amino]phenol.[1][2] This nomenclature precisely describes its structure: a phenol ring substituted at the 4-position with an amino group, which is itself attached to a 2-nitrophenyl group.

For clarity in research and documentation, a variety of synonyms and registry numbers are used interchangeably.

Table 1: Key Identifiers for HC Orange No. 1

Identifier	Value	Source(s)
Chemical Name	4-[(2-Nitrophenyl)amino]phenol	[1]
Common Name	HC Orange No. 1	[2][3]
CAS Registry No.	54381-08-7	[3][4]
EINECS No.	259-132-4	[4][5]
Synonyms	2-nitro-4'-hydroxydiphenylamine, N-(4-Hydroxyphenyl)-2-nitroaniline	[1][3][4]

The relationship between these identifiers is crucial for navigating chemical databases and literature.

Caption: Elemental composition derived from the molecular formula of HC Orange No. 1.

Physicochemical Characteristics

The physical and chemical properties of HC Orange No. 1 are critical for determining its appropriate handling, storage, and application in experimental settings.

Table 3: Physicochemical Data for HC Orange No. 1

Property	Value	Significance & Context	Source(s)
Appearance	Orange crystal powder	Visual confirmation of the substance's state at room temperature.	[4]
Melting Point	143-145 °C	A narrow range indicates high purity. Useful for identification via melting point apparatus.	[4]
Boiling Point	384.9 °C (at 760 mmHg)	Indicates low volatility under standard conditions.	[4]
Density	1.388 g/cm³	Important for mass-to-volume calculations where high precision is needed.	[4]
Solubility	Soluble in Methanol	Dictates solvent choice for creating stock solutions for assays or chromatography.	[4]
pKa	10.50 ± 0.26 (Predicted)	Suggests the phenolic hydroxyl group is weakly acidic.	[4]
Storage	Keep in dark place, Inert atmosphere, Room temperature	Highlights sensitivity to light and air; proper storage is crucial to prevent degradation.	[4]

Structural and Analytical Information

The spatial arrangement of atoms defines the molecule's reactivity and interactions. Modern chemical informatics relies on standardized line notations to represent this structure.

• SMILES: O=c1c(Nc2ccc(O)cc2)cccc1 [3]* InChI: InChI=1S/C12H10N2O3/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(16)17/h1-8,13,15H [1][6] These identifiers provide an unambiguous, machine-readable representation of the chemical structure, essential for database searches and computational modeling.

Caption: 2D representation of the 4-[(2-nitrophenyl)amino]phenol structure.

Application and Safety Context

HC Orange No. 1 is primarily used as a direct dye in non-oxidative hair dye formulations, typically at a maximum concentration of 1.0%. [2][7]Its classification as a direct dye means it imparts color without a chemical reaction (oxidation) on the hair shaft.

From a research and laboratory perspective, it is crucial to acknowledge its toxicological profile. Studies have shown that HC Orange No. 1 is toxic to multiple aquatic organisms, including Daphnia magna and zebrafish embryos. [8]It has also been noted to cause eye irritation in animal studies. [2]This data underscores the importance of using appropriate personal protective equipment (PPE), ensuring proper waste disposal procedures, and preventing environmental release.

Conceptual Workflow: Purity Analysis by HPLC

Verifying the purity of a chemical standard like HC Orange No. 1 is a foundational requirement for any experiment. A common method is High-Performance Liquid Chromatography (HPLC). The purity data cited in regulatory submissions is often based on HPLC peak area. [2]

Step-by-Step Methodology

• Standard Preparation: Accurately weigh ~5 mg of HC Orange No. 1 reference standard and dissolve in a known volume (e.g., 10 mL) of a suitable solvent like methanol to create a stock solution.

• Sample Preparation: Prepare the test sample using the same method and solvent as the standard.

• HPLC System Configuration:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water (with 0.1% formic acid for peak shape).

  • Flow Rate: 1.0 mL/min.

  • Detector: UV-Vis detector set to a wavelength of maximum absorbance for HC Orange No. 1 (e.g., 254 nm). [2]4. Injection & Run: Inject equal volumes (e.g., 10 µL) of the standard and sample solutions into the HPLC system.

• Data Analysis:

  • Identify the peak corresponding to HC Orange No. 1 in the chromatogram based on the retention time of the standard.

  • Calculate the purity of the sample by comparing the area of the main peak to the total area of all peaks in the chromatogram (Area % method).

Caption: Conceptual workflow for determining the purity of HC Orange No. 1 via HPLC.

References

• FDA Global Substance Registration System. HC ORANGE NO. 1. [Online]. Available: [Link]

• LookChem. Cas 54381-08-7,HC Orange 1. [Online]. Available: [Link]

• Good Scents Company. HC Orange No. 1 (CAS 54381-08-7). [Online]. Available: [Link]

• European Commission. OPINION ON HC Orange n° 1. (2008). [Online]. Available: [Link]

• Kosmopedia.org. Hc Orange no. 1. [Online]. Available: [Link]

• PubMed. Toxicity of HC Orange No. 1 to Daphnia magna, zebrafish (Brachydanio rerio) embryos, and goldfish (Carassius auratus). (2007). [Online]. Available: [Link]

Sources

• 1. CAS 54381-08-7: HC Orange 1 | CymitQuimica [cymitquimica.com]
• 2. ec.europa.eu [ec.europa.eu]
• 3. HC ORANGE NO. 1 [drugfuture.com]
• 4. lookchem.com [lookchem.com]
• 5. Page loading... [guidechem.com]
• 6. HC Orange 1 | CAS: 54381-08-7 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 7. kosmopedia.org [kosmopedia.org]
• 8. Toxicity of HC Orange No. 1 to Daphnia magna, zebrafish (Brachydanio rerio) embryos, and goldfish (Carassius auratus) - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Synthesis of Nitrobenzonitrile Derivatives: A Technical Guide

Executive Summary

Nitrobenzonitriles are critical bifunctional scaffolds in the synthesis of agrochemicals, dyes, and pharmaceuticals (e.g., flutamide analogs, reverse transcriptase inhibitors). Their dual functionality—an electron-withdrawing nitro group (

) and a cyano group ( )—creates unique electronic environments that dictate synthetic strategy.

This guide moves beyond basic textbook definitions to provide a decision-matrix approach to synthesis. The core challenge lies in regioselectivity :

• Nitration of Benzonitrile yields predominantly meta-isomers due to the directing effects of the cyano group.

• Cyanation of Nitrohalobenzenes allows access to ortho and para isomers but requires handling transition metal catalysts or high-temperature nucleophilic substitutions.

• Sandmeyer Reactions offer a reliable fallback for complex substitution patterns starting from anilines.

Part 1: Strategic Retrosynthesis

The selection of a synthetic route is strictly determined by the desired substitution pattern (regiochemistry). The following decision matrix visualizes the retrosynthetic logic required to select the correct starting material.

Diagram 1: Retrosynthetic Decision Matrix

Caption: Retrosynthetic analysis showing the divergence in starting materials based on the required isomeric outcome.

Part 2: The Electrophilic Route (Nitration)

Target: 3-Nitrobenzonitrile Mechanism: Electrophilic Aromatic Substitution (

)

The cyano group is a strong electron-withdrawing group (EWG) and a meta-director. Consequently, direct nitration of benzonitrile is the most atom-economical route to the 3-isomer. However, the ring is deactivated, requiring harsh conditions that pose safety risks (exotherms).

Protocol 1: Mixed-Acid Nitration of Benzonitrile

Primary Hazard: Thermal runaway leading to explosive decomposition.

Reagents:

• Benzonitrile (1.0 equiv)

• Fuming Nitric Acid (

  , >90%)

• Concentrated Sulfuric Acid (

  )

Methodology:

• Preparation: In a reactor equipped with a cryostat and mechanical stirrer, charge concentrated

  (5.0 equiv). Cool to 0–5°C.

• Substrate Addition: Add benzonitrile dropwise. Critical: Maintain internal temperature <10°C. The dissolution is exothermic.

• Nitration: Prepare a mixture of fuming

  (1.1 equiv) and . Add this nitrating mixture slowly to the reactor over 60 minutes.

• Reaction: Allow the mixture to warm to 20°C, then heat to 40–50°C for 2 hours to drive conversion (monitoring by HPLC).

• Quench: Pour the reaction mixture onto crushed ice (5x volume). Safety: Do not add water to the acid; add acid to ice.

• Isolation: Filter the precipitated pale yellow solid. Wash with cold water until pH is neutral. Recrystallize from Ethanol/Water.

Yield Expectation: 85–92% (predominantly 3-nitro isomer).

Part 3: The Nucleophilic Route (Cyanation)

Target: 2-Nitrobenzonitrile or 4-Nitrobenzonitrile Mechanism: Transition-Metal Catalyzed Cross-Coupling or

Direct nitration cannot efficiently produce ortho or para isomers. Instead, we utilize nitro-halobenzenes. While the classical Rosenmund-von Braun reaction (CuCN, 200°C) is effective, it is operationally difficult due to copper waste and high temperatures. The modern standard is Palladium-catalyzed cyanation .

Diagram 2: Pd-Catalyzed Cyanation Cycle[1]

Caption: Catalytic cycle for the Pd-catalyzed cyanation of aryl halides using Zinc Cyanide.

Protocol 2: Pd-Catalyzed Cyanation using Zn(CN)₂

Advantages: Milder conditions (80–100°C), higher functional group tolerance, and avoidance of stoichiometric copper waste.

Reagents:

• 1-Bromo-4-nitrobenzene (1.0 equiv)

• Zinc Cyanide (

  , 0.6 equiv)

• Catalyst:

  (2 mol%) or Pd/C (for heterogeneous recovery)

• Ligand: dppf (1,1'-Bis(diphenylphosphino)ferrocene) (4 mol%)

• Solvent: Wet DMF or DMAC (Water accelerates the reaction by activating Zn).

Methodology:

• Deoxygenation: Charge the reaction vessel with the aryl bromide,

  , Pd source, and ligand. Evacuate and backfill with Nitrogen ( ) three times. Strict anaerobic conditions are required to prevent catalyst deactivation.

• Solvation: Add degassed DMF via syringe.

• Heating: Heat the mixture to 90°C for 3–5 hours.

• Workup (Cyanide Destruction): Cool to room temperature. Add 10% NaOH and dilute bleach (NaOCl) to oxidize residual cyanide to cyanate (CNO-). Stir for 30 minutes.

• Extraction: Extract with Ethyl Acetate. Wash organic layer with brine.

• Purification: Silica gel chromatography (Hexane/EtOAc).

Yield Expectation: 90–95%.

Part 4: The Radical Route (Sandmeyer)

Target: Non-standard substitution patterns (e.g., 2-nitrobenzonitrile from 2-nitroaniline). Mechanism: Radical-Nucleophilic Aromatic Substitution (

).

When the halide precursor is unavailable, the amino group of a nitroaniline can be converted to a nitrile via a diazonium intermediate.

Protocol 3: Sandmeyer Cyanation

Critical Safety: Diazonium salts are shock-sensitive when dry. Never dry the intermediate; proceed immediately to the next step.

Methodology:

• Diazotization: Dissolve 2-nitroaniline in

  (aq). Cool to 0°C. Add (aq) dropwise, maintaining temp < 5°C. Stir until a clear solution of diazonium salt forms.

• Sandmeyer Reagent: In a separate vessel, prepare a solution of

  and in water (forms the soluble complex). Keep at 0°C.

• Displacement: Slowly add the cold diazonium solution to the copper cyanide mixture.

• Decomposition: Allow the mixture to warm to room temperature (nitrogen gas evolution will occur). Gently heat to 50°C to complete the reaction.

• Workup: Extract with DCM. Treat aqueous waste with bleach.

Part 5: Comparative Data & Scalability

The following table summarizes the efficiency and constraints of each pathway for industrial or semi-preparative scaling.

Parameter	Nitration (Route A)	Pd-Cyanation (Route B)	Sandmeyer (Route C)
Primary Isomer	Meta (3-nitro)	Ortho/Para (2/4-nitro)	Dependent on Aniline
Atom Economy	High	Moderate (Loss of Br/I)	Low (Loss of N2, Cu salts)
Reaction Temp	40–60°C	80–120°C	0°C 50°C
Safety Risk	High (Exotherm/Explosion)	Moderate (HCN/Cyanide)	High (Diazo instability)
Scalability	Excellent (Continuous Flow)	Good (Cost of Pd is factor)	Poor (Batch only)

References

• Nitration of Benzonitrile

  • Source: Organic Syntheses, Coll. Vol. 1, p.394 (1941).

  • Link:

• Pd-Catalyzed Cyanation (General Mechanism & Scope)

  • Source: J. Am. Chem. Soc. 2003, 125, 10, 2890–2891.

  • Link:

• Pd/C Heterogeneous Catalysis (Scalable Protocol)

  • Source: J. Org.[1][2] Chem. 2011, 76, 2, 665–668.[2]

  • Link:

• Sandmeyer Reaction (p-Nitrobenzonitrile)

  • Source: Organic Syntheses, Coll. Vol. 1, p.170 (1941).

  • Link:

• Safety Data (3-Nitrobenzonitrile)

  • Source: Thermo Fisher Scientific SDS.

  • Link:

Sources

• 1. Rosenmund–von Braun reaction - Wikipedia [en.wikipedia.org]
• 2. Development of Pd/C-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]

pKa values and ionization of HC Orange No. 1

An In-Depth Technical Guide to the Ionization and pKa Determination of HC Orange No. 1

Abstract

This technical guide provides a comprehensive framework for the determination of the acid dissociation constant (pKa) of HC Orange No. 1 (CAS: 54381-08-7), a nitro-containing diphenylamine dye used in non-oxidative hair color formulations.[1][2] Understanding the ionization behavior of this molecule is critical for predicting its chemical stability, solubility, dermal absorption, and overall performance in cosmetic and research applications. This document outlines the theoretical underpinnings of its ionization, followed by detailed, field-proven experimental protocols for pKa determination using UV-Vis Spectrophotometry and Potentiometric Titration. The guide is intended for researchers, formulation scientists, and professionals in regulatory and developmental sciences who require accurate physicochemical data for this compound.

Introduction: The Significance of pKa for HC Orange No. 1

HC Orange No. 1, chemically known as 4-[(2-nitrophenyl)amino]phenol, is an organic dye characterized by its vibrant orange hue.[3][4] Its molecular structure contains two primary ionizable functional groups: a phenolic hydroxyl group (-OH) and a secondary amine group (-NH-). The extent to which these groups are protonated or deprotonated at a given pH is defined by their respective pKa values.

The ionization state of HC Orange No. 1 dictates several key properties:

• Solubility: The charged (ionized) form of the molecule is generally more water-soluble than the neutral form.[3][4]

• Color: The chromophore of the dye is influenced by its protonation state, meaning its color intensity and wavelength of maximum absorbance (λmax) can shift with pH.

• Bioavailability & Dermal Penetration: The ability of a molecule to cross biological membranes is highly dependent on its charge. The neutral form is typically more lipophilic and more readily absorbed.

• Formulation Stability: pH can affect the chemical stability and compatibility of HC Orange No. 1 with other ingredients in a final product.

While a predicted pKa value of 10.50 ± 0.26 exists for HC Orange No. 1, experimental verification is paramount for accurate scientific and developmental work.[3] This guide provides the necessary protocols to achieve this.

Theoretical Framework: Ionization Equilibrium

The primary ionization event for HC Orange No. 1 in the typical aqueous pH range involves the deprotonation of its phenolic hydroxyl group. The secondary amine is a very weak base due to the delocalization of its lone pair of electrons across two aromatic rings and the strong electron-withdrawing effect of the nitro group, making its protonation unlikely except under highly acidic conditions.

The key equilibrium is therefore:

H-A (neutral) ⇌ A⁻ (anionic) + H⁺

Where H-A is the neutral, protonated phenol form and A⁻ is the deprotonated phenolate anion. The acid dissociation constant (Ka) for this equilibrium is given by:

Ka = [A⁻][H⁺] / [H-A]

The pKa is the negative logarithm of Ka. The Henderson-Hasselbalch equation provides a direct link between pH, pKa, and the ratio of the ionized and unionized species:

pH = pKa + log ([A⁻] / [H-A])

When the concentrations of the protonated and deprotonated forms are equal ([A⁻] = [H-A]), the log term becomes zero, and the pH is equal to the pKa.[5] Experimental methods are designed to find this point.

Caption: Workflow for Spectrophotometric pKa Determination.

Method 2: Potentiometric Titration

Causality: This is a classical and highly precise method that directly measures the change in hydrogen ion concentration (pH) as a function of added titrant (a strong base, like NaOH). [6][7]The titration curve reveals the point where half of the acidic protons from HC Orange No. 1 have been neutralized by the base. At this half-equivalence point, pH equals the pKa. [8] Experimental Protocol:

• Preparation and Standardization:

  • Analyte Solution: Prepare a solution of HC Orange No. 1 in high-purity, carbonate-free water at a concentration of at least 10⁻⁴ M. [6][8]A co-solvent may be used if necessary, but the resulting pKa will be for that specific solvent system. Maintain a constant ionic strength by adding a background electrolyte like 0.15 M KCl. [8] * Titrant: Prepare and accurately standardize a carbonate-free solution of 0.1 M NaOH.

  • System Inerting: Purge the analyte solution with an inert gas (e.g., nitrogen) before and during the titration to displace dissolved CO₂, which can interfere with the measurement, especially in the basic pH range. [8]

• Instrument Calibration:

  • Calibrate a high-resolution pH meter using at least three standard buffers (e.g., pH 4, 7, and 10) that bracket the expected pKa. [8]

• Titration Procedure:

  • Place a known volume of the analyte solution in a thermostatted vessel on a magnetic stirrer.

  • Immerse the calibrated pH electrode and the tip of the burette containing the standardized NaOH.

  • Add the NaOH titrant in small, precise increments.

  • After each increment, allow the pH reading to stabilize completely before recording the pH and the total volume of titrant added. [7]Continue well past the expected equivalence point.

• Data Analysis:

  • Plot the measured pH (y-axis) versus the volume of NaOH added (x-axis) to generate the titration curve.

  • Determine the equivalence point (Ve), which is the point of maximum slope on the curve. This is most accurately found by plotting the first derivative (ΔpH/ΔV vs. V) or second derivative (Δ²pH/ΔV² vs. V) of the titration data. [9] * Calculate the half-equivalence point volume (Ve/2).

  • The pKa is the pH value on the original titration curve that corresponds to the volume at the half-equivalence point (Ve/2). [8]

Data Summary and Interpretation

The results from both experimental methods should be compiled for comparison and validation.

Parameter	Predicted Value	Spectrophotometry Result	Potentiometry Result
pKa	10.50 ± 0.26 [3]	Experimental Value	Experimental Value
λmax (Acidic)	N/A	Experimental Value	N/A
λmax (Basic)	N/A	Experimental Value	N/A

A strong agreement between the spectrophotometric and potentiometric results provides a high degree of confidence in the determined pKa value. Discrepancies may indicate issues with compound purity, instrument calibration, or interference from dissolved CO₂. The experimentally determined pKa value is crucial for predicting the charge state of HC Orange No. 1 in various environments. For example, in a hair dye formulation with a typical pH of 9, a significant fraction of the molecule will exist in its deprotonated, more water-soluble phenolate form.

Conclusion

The accurate determination of the pKa of HC Orange No. 1 is a foundational step in its characterization for research, development, and regulatory purposes. The spectrophotometric and potentiometric methods described herein are robust, reliable, and provide complementary data to establish a validated pKa value. By applying these detailed protocols, scientists can ensure the quality and accuracy of their physicochemical data, leading to better-understood and more stable product formulations and more accurate toxicological assessments.

References

• Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. [Link]

• Barca, C., et al. (2014). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. PMC. [Link]

• O'Haver, T.C. Development of Methods for the Determination of pKa Values. PMC. [Link]

• ECETOC. APPENDIX A: MEASUREMENT OF ACIDITY (pKA). [Link]

• DergiPark. Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. [Link]

• SciSpace. Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract. [Link]

• Scribd. Experiment 5: Spectrophotometric Determination of Pka. [Link]

• Chemistry 321: Quantitative Analysis Lab Webnote. Spectrophotometric Determination of pKa of Phenol Red. [Link]

• Inxight Drugs. HC ORANGE NO. 1. [Link]

• European Commission. OPINION ON HC Orange n° 1. [Link]

• EWG Skin Deep. What is HC ORANGE NO. 1. [Link]

• ULM. Experiment # 11: Spectroscopic determination of indicator pKa. [Link]

• Truman ChemLab. Spectrophotometric Determination Of The Pka Of Bromothymol Blue. [Link]

• Foodb.ca. HC ORANGE NO. 1. [Link]

• UL Prospector. HC ORANGE 1 by DKSH North America, Inc.. [Link]

• haut.de. HC ORANGE NO. 1 – Inhaltsstoffe/INCI. [Link]

Sources

• 1. ec.europa.eu [ec.europa.eu]
• 2. haut.de [haut.de]
• 3. guidechem.com [guidechem.com]
• 4. CAS 54381-08-7: HC Orange 1 | CymitQuimica [cymitquimica.com]
• 5. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 6. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. scispace.com [scispace.com]

Technical Guide: Crystal Structure Analysis of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

This guide outlines the comprehensive crystal structure analysis of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile , a push-pull aromatic system with significant potential in non-linear optics (NLO) and dye chemistry.[1]

[1]

Executive Summary

This guide details the protocol for the crystallographic characterization of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile . This molecule features a classic "push-pull" electronic system—an electron-donating amino group at position 2 and electron-withdrawing nitro (position 5) and cyano (position 1) groups.[1] The addition of a 3-hydroxypropyl tail introduces a flexible hydrogen-bonding vector, distinguishing its solid-state behavior from the parent 2-amino-5-nitrobenzonitrile.[1]

Key Objectives:

• Determine Conformation: Assess the planarity of the nitroaniline core and the folding of the hydroxypropyl chain.

• Map Interactions: Identify the hierarchy of Hydrogen Bonding (Intra- vs. Intermolecular).

• Analyze Packing: Evaluate

  - stacking interactions driven by the dipole moment.

Chemical Context & Synthesis

Understanding the molecular connectivity is a prerequisite for solving the structure.

• Core Scaffold: 2-amino-5-nitrobenzonitrile (CAS: 17420-30-3).[1][2][3][4][5]

• Modification: N-alkylation with a 3-hydroxypropyl chain.[1]

• Electronic Nature: Strong intramolecular Charge Transfer (ICT) from the amine lone pair to the nitro group.

Predicted Structural Motifs

Before data collection, the crystallographer should anticipate the following features based on homologous structures (e.g., HC Yellow dyes):

• Intramolecular Lock: A strong hydrogen bond between the amine N-H and the ortho-cyano nitrogen (

  ), forcing coplanarity.

• Quinoid Distortion: Shortening of the

  and bonds due to resonance.[1]

• Supramolecular Chaining: The terminal -OH group will likely act as the primary intermolecular "glue," forming chains or dimers.

Experimental Protocol: From Crystal to CIF

Crystallization Strategy

High-quality single crystals are required.[1] The push-pull nature creates a large dipole, often leading to needle-like growth.[1]

• Solvent System: Slow evaporation from Ethanol/Acetonitrile (1:1) or Acetone/Hexane diffusion.[1] The polar tail requires a polar solvent to avoid disorder.

• Target Morphology: Block or prism (preferred over needles to reduce absorption errors).[1]

Data Collection (XRD)

• Source: Mo-K

  ( Å) is preferred for nitro-aromatics to minimize absorption, though Cu-K is acceptable for small organic crystals.[1]

• Temperature: 100 K (Cryogenic cooling is mandatory to freeze the flexible propyl tail and reduce thermal ellipsoids).

• Resolution: Aim for

  Å or better to resolve the H-atom positions on the hydroxyl group.

Structure Solution Workflow

Use the following logical flow for solving the phase problem and refining the model.

Figure 1: Crystallographic workflow from raw diffraction data to validated structure.

Structural Analysis & Interpretation

Molecular Conformation (The Core)

The benzene ring serves as the planar anchor.

• Check: Calculate the torsion angle

  .

• Expectation: The amine nitrogen should be

  hybridized (planar) due to conjugation with the nitro group.

• Intramolecular H-Bond: Measure the distance between the Amine H and the Cyano N.

  • Target:

    distance Å.[1] This interaction creates a pseudo-6-membered ring, locking the orientation.[1]

The Hydroxypropyl Tail

The aliphatic chain

is the source of conformational flexibility.[1]

• Disorder Warning: If the tail shows high thermal parameters (

  ), model it with split positions (PART 1 / PART 2 in SHELXL).

• Torsion Analysis: Check for gauche vs. anti conformation along the C-C bonds.[1]

Supramolecular Architecture

This is the most critical analysis for materials application. The crystal lattice is held together by a competition between Dipole-Dipole Stacking and Hydrogen Bonding .[1]

Interaction Type	Donor	Acceptor	Typical Distance (Å)	Structural Role
H-Bond (Primary)	Terminal -OH	Nitro -O	2.7 - 2.9	Links molecules into infinite chains.[1]
H-Bond (Secondary)	Terminal -OH	Hydroxyl -O	2.6 - 2.8	Forms centrosymmetric dimers.[1]
- Stacking	Benzene Ring	Benzene Ring	3.3 - 3.5	Stacks layers (Centroid-to-Centroid).[1]
Weak C-H...O	Aromatic C-H	Nitro -O	3.2 - 3.4	Stabilizes the stack edges.[1]

Advanced Characterization: Hirshfeld Surface Analysis

To visualize the "fingerprint" of the crystal packing, generate Hirshfeld surfaces (using CrystalExplorer).

• Surface: Map the normalized contact distances.

  • Red Spots: Indicate strong H-bonds (OH...O and NH...N).[1]

  • White Regions: Van der Waals contacts.[1]

• Fingerprint Plot:

  • Look for sharp spikes at the bottom left (short

    ) corresponding to the strong interactions.

  • A broad green region in the center indicates

    stacking.

Figure 2: Interaction hierarchy determining the crystal lattice stability.

References

• Parent Structure: Virant, M., et al. (2023).[1][6] Crystal structure of 3-nitrobenzonitrile and comparative analysis of nitrobenzonitrile isomers. IUCrData , 8, x230722. Link

• Isostructural Analogs: CSD Entry NIBZON01 (2-Amino-5-nitrobenzonitrile).[1] Cambridge Structural Database.[1][2][7]

• Methodology: Sheldrick, G. M. (2015).[1] Crystal structure refinement with SHELXL. Acta Crystallographica Section C , 71(1), 3-8.[1] Link

• Hirshfeld Analysis: Spackman, M. A., & Jayatilaka, D. (2009). Hirshfeld surface analysis. CrystEngComm , 11, 19-32.[1] Link

Sources

• 1. 906214-83-3,2-[(3-hydroxypropyl)amino]-5-nitrobenzonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. 2-Amino-5-nitrobenzonitrile | C7H5N3O2 | CID 28532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-AMINO-5-NITROBENZONITRILE | CAS 17420-30-3 [matrix-fine-chemicals.com]
• 4. chemscene.com [chemscene.com]
• 5. fishersci.com [fishersci.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: A Robust HPLC-UV Method for the Quantification of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

Abstract

This application note details the development and validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the detection and quantification of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile. This compound is of significant interest in pharmaceutical and chemical synthesis as a potential intermediate or impurity. The described isocratic method utilizes a C18 stationary phase with a UV detector, providing a reliable analytical tool for researchers, quality control analysts, and drug development professionals. The method was developed based on a systematic evaluation of column chemistry, mobile phase composition, and detector wavelength, and subsequently validated according to the International Council for Harmonisation (ICH) guidelines.

Introduction

The accurate determination of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile is crucial for monitoring reaction kinetics, assessing purity, and ensuring the quality of starting materials and final products in various manufacturing processes. As an aromatic nitro compound, it possesses chromophoric properties that make it well-suited for UV-Vis detection. The presence of a polar hydroxylpropyl group and an amino linkage, combined with the non-polar benzonitrile backbone, presents a unique challenge in achieving optimal chromatographic separation with good peak symmetry and retention.

This guide provides a comprehensive walkthrough of the logical, step-by-step process employed to develop a fit-for-purpose HPLC method. It explains the scientific rationale behind each experimental choice, from initial analyte characterization to final method validation, ensuring a scientifically sound and reproducible protocol.

Analyte Characterization and Initial Considerations

A successful HPLC method begins with a thorough understanding of the analyte's physicochemical properties.

• Structure and Polarity: 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile is a moderately polar molecule. The benzonitrile and nitro groups contribute to its non-polar character, while the amino and hydroxylpropyl groups introduce significant polarity. This amphiphilic nature suggests that reversed-phase chromatography, which separates compounds based on hydrophobicity, would be the most effective approach.[1][2] In RP-HPLC, a non-polar stationary phase is used with a polar mobile phase; more hydrophobic compounds are retained longer on the column.

• UV Absorbance: Aromatic nitro compounds are known to exhibit strong UV absorbance.[3] Literature on similar compounds, such as p-nitrobenzonitrile, indicates significant absorbance in the UV region, often with maxima around 250 nm.[4] A preliminary UV scan of a dilute solution of the target analyte is essential to determine the optimal wavelength (λmax) for maximum sensitivity and selectivity. For many nitroaromatic compounds, a detection wavelength of 254 nm provides a good response.[5][6]

• Solubility: Initial solubility tests are crucial for preparing stock and working standard solutions. The presence of both polar and non-polar moieties suggests solubility in common HPLC solvents like methanol and acetonitrile, or mixtures with water.

Based on this initial assessment, a reversed-phase HPLC system with UV detection was selected as the foundational platform for method development.

Experimental Design and Rationale

The method development process was structured to systematically optimize the key chromatographic parameters to achieve the desired separation goals: adequate retention, good peak shape, and sufficient resolution from potential impurities.

Instrumentation and Consumables

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or variable wavelength UV detector is suitable. A Hewlett-Packard HPLC system (series 1100) or equivalent is recommended.[5]

• Chromatographic Column: The choice of the stationary phase is critical. Given the aromatic nature of the analyte, columns that offer alternative selectivities through π-π interactions can be advantageous.[7] A screening of several columns is recommended.

  • Ascentis C18: A classic choice for general-purpose reversed-phase separations.

  • Ascentis Phenyl: Recommended for compounds with aromatic rings due to potential for π-π interactions, which can enhance retention and selectivity for nitroaromatics.

  • Ascentis RP-Amide: Suitable for polar compounds, offering enhanced retention for molecules with hydrogen-bonding potential.

• Chemicals and Reagents: HPLC-grade acetonitrile (ACN), methanol (MeOH), and water are required. Buffers, if needed, should be prepared from high-purity salts.

Method Development Workflow

The development process follows a logical progression, starting with broad screening and moving to fine-tuning of parameters.

Caption: Workflow for HPLC Method Development.

Detailed Protocols and Method Optimization

Protocol: Standard and Sample Preparation

• Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water (diluent). Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard (100 µg/mL): Pipette 1.0 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the diluent.

• Sample Preparation: Prepare samples by accurately weighing the material, dissolving it in the diluent, and diluting to a final concentration within the linear range of the method (e.g., 100 µg/mL). Filter the final solution through a 0.45 µm syringe filter before injection.

Phase 1: Column and Mobile Phase Screening

The initial screening aims to identify the most promising column and organic modifier combination.

• Rationale: Acetonitrile and methanol are the most common organic modifiers in RP-HPLC. They differ in viscosity, elution strength, and interaction mechanisms, which can significantly affect selectivity. A C18 column provides a baseline for hydrophobic retention, while a Phenyl column can offer unique selectivity for the aromatic analyte.[7][8]

• Experimental Conditions:

  • Columns: Ascentis C18 (150 x 4.6 mm, 5 µm), Ascentis Phenyl (150 x 4.6 mm, 5 µm)

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile or Methanol

  • Gradient: A simple scouting gradient (e.g., 10% to 90% B over 15 minutes) is used to determine the approximate elution composition.

  • Flow Rate: 1.0 mL/min

  • Detection: 254 nm

  • Injection Volume: 10 µL

• Results and Decision:

Column	Organic Modifier	Retention Time (approx. min)	Tailing Factor	Theoretical Plates	Observations
Ascentis C18	Acetonitrile	6.2	1.1	>8000	Excellent peak shape and efficiency. Chosen for optimization.
Ascentis C18	Methanol	7.5	1.3	>7000	Broader peak, longer run time.
Ascentis Phenyl	Acetonitrile	6.8	1.2	>7500	Good peak shape, slightly more retention than C18.
Ascentis Phenyl	Methanol	8.1	1.4	>6500	Significant peak tailing.

The combination of the Ascentis C18 column and an acetonitrile/water mobile phase provided the best balance of retention, efficiency, and peak symmetry. This combination was selected for further optimization.

Phase 2: Isocratic Method Optimization

With the best column and solvent system identified, the next step is to refine the mobile phase composition to achieve an optimal retention time (ideally between 3 and 10 minutes) under isocratic conditions for simplicity and robustness.

• Rationale: An isocratic method is preferable for routine QC analysis due to its simplicity, shorter equilibration times, and greater reproducibility compared to a gradient method. The percentage of the organic solvent is adjusted to control the retention time.

• Procedure: A series of isocratic runs were performed with varying percentages of acetonitrile.

% Acetonitrile	% Water	Retention Time (min)	Tailing Factor	Resolution (from early eluting peaks)
50%	50%	3.1	1.1	2.1
45%	55%	4.5	1.0	>2.5
40%	60%	6.8	1.1	>3.0

A mobile phase composition of 45:55 (v/v) Acetonitrile:Water was found to be optimal, providing a suitable retention time and excellent peak shape. The flow rate was maintained at 1.0 mL/min.

Final Optimized HPLC Method

Parameter	Condition	Rationale
Instrument	HPLC with UV Detector	Standard analytical instrumentation.
Column	Ascentis C18 (150 x 4.6 mm, 5 µm)	Provided the best peak shape and efficiency during screening.
Mobile Phase	Isocratic: Acetonitrile:Water (45:55, v/v)	Optimized for ideal retention time (k' ≈ 3-5) and peak symmetry.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency.
Column Temp.	30 °C	Ensures stable retention times and reduces viscosity.
Injection Vol.	10 µL	Standard volume for good sensitivity without overloading the column.
Detection	UV at 254 nm	Common wavelength for nitroaromatic compounds, offering high sensitivity.[5][6]
Run Time	10 minutes	Sufficient to allow for elution of the main peak and any late-eluting impurities.

Method Validation

The optimized method was validated according to ICH Q2(R2) guidelines to demonstrate its suitability for its intended purpose.[9][10][11]

Caption: Key Parameters for Method Validation.

Validation Results Summary

Validation Parameter	Acceptance Criteria	Result
Specificity	No interference at the retention time of the analyte peak. Peak purity > 99%.	Pass. No interfering peaks observed from blank. Peak purity confirmed by PDA.
Linearity	Correlation coefficient (R²) ≥ 0.999	Pass. R² = 0.9998 over a range of 10-150 µg/mL.
Accuracy	Mean recovery between 98.0% and 102.0%	Pass. Mean recovery was 99.7% across three concentration levels.
Precision (Repeatability)	RSD ≤ 2.0%	Pass. RSD for six replicate injections was 0.8%.
Precision (Intermediate)	RSD ≤ 2.0%	Pass. RSD across different days and analysts was 1.2%.
Robustness	RSD ≤ 2.0% after minor changes (flow rate ±0.1, %ACN ±2%)	Pass. The method was unaffected by small, deliberate changes to parameters.
Limit of Detection (LOD)	S/N ≥ 3	0.1 µg/mL
Limit of Quantitation (LOQ)	S/N ≥ 10	0.3 µg/mL

The validation results confirm that the developed HPLC method is linear, accurate, precise, and robust for the intended application.[12][13]

Conclusion

A robust and reliable isocratic RP-HPLC method for the quantitative analysis of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile has been successfully developed and validated. The method employs a common C18 column with a simple acetonitrile/water mobile phase and UV detection, making it easily transferable to most analytical laboratories. The systematic approach to development, coupled with comprehensive validation, ensures that the method is fit-for-purpose for quality control, stability testing, and research applications.

References

• Taylor & Francis. (2007, February 6). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. Retrieved from [Link]

• PubMed. (2009, December 30). Development of a new SPME-HPLC-UV method for the analysis of nitro explosives on reverse phase amide column and application to analysis of aqueous samples. Retrieved from [Link]

• Agilent. Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. Retrieved from [Link]

• SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Retrieved from [Link]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. Retrieved from [Link]

• Loughborough University Research Repository. (2009, August 12). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns. Retrieved from [Link]

• Acta Scientific. (2020, March 23). New Method Development by HPLC and Validation as per ICH Guidelines. Retrieved from [Link]

• HALO Columns. GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPARATIONS. Retrieved from [Link]

• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Retrieved from [Link]

• ResearchGate. (2016, October 21). Why we do use reversed phase in HPLC?. Retrieved from [Link]

• Slideshare. Ich guidelines for validation final. Retrieved from [Link]

• ResearchGate. (a) UV spectra for the hydrolysis of p-nitrobenzonitrile in 18.2 M sulfuric acid. Retrieved from [Link]

• IU Indianapolis ScholarWorks. A systematic study of the absorbance of the nitro functional group in the vacuum UV region. Retrieved from [Link]

• ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• SpectraBase. p-Nitrobenzonitrile - Optional[UV-VIS] - Spectrum. Retrieved from [Link]

• PubChem - NIH. 2-Amino-5-nitrobenzonitrile | C7H5N3O2 | CID 28532. Retrieved from [Link]

• PubChem - NIH. 4-Nitrobenzonitrile | C7H4N2O2 | CID 12090. Retrieved from [Link]

• PubChem. 2-Amino-3-ethoxy-5-nitrobenzonitrile | C9H9N3O3 | CID 20355320. Retrieved from [Link]

• A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. (2011, January 17). Retrieved from [Link]

• Google Patents. DE1957590B2 - Process for the preparation of 2-amino-5-nitrobenzonitrile.

Sources

• 1. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 2. researchgate.net [researchgate.net]
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• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Development of a new SPME-HPLC-UV method for the analysis of nitro explosives on reverse phase amide column and application to analysis of aqueous samples - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. halocolumns.com [halocolumns.com]
• 9. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
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• 12. actascientific.com [actascientific.com]
• 13. Ich guidelines for validation final | PPTX [slideshare.net]

Application Note: Formulation Stability of HC Orange No. 1 in Semi-Permanent Hair Dyes

Executive Summary & Chemical Profile[2][3]

HC Orange No. 1 (2-nitro-4'-hydroxydiphenylamine) is a non-ionic, nitro-aromatic amine dye widely used in semi-permanent (direct) hair coloring formulations.[1] Unlike oxidative precursors (e.g., PPD), it does not require hydrogen peroxide to develop color; instead, it relies on direct diffusion and adsorption into the hair cuticle and outer cortex.

The Formulation Challenge: While chemically robust compared to oxidative intermediates, HC Orange No. 1 presents specific stability hurdles:

• Crystallization: Its limited water solubility requires a precise solvent balance.[1] Failure leads to "dye spotting" on the hair and reduced color intensity.

• pH Sensitivity: The phenolic hydroxyl group (

  ) means the dye can ionize at high pH, leading to bathochromic color shifts and potential solubility shocks.

• Photodegradation: Nitro dyes are susceptible to UV-induced fading (light fastness issues) in the package or on the hair.

Chemical Identity

Property	Specification
Chemical Name	2-nitro-4'-hydroxydiphenylamine
CAS Number	54381-08-7
Molecular Formula
Molecular Weight	230.22 g/mol
Appearance	Orange to Reddish-Orange Powder
Solubility	Soluble in Methanol, Ethanol, Ethoxydiglycol; Sparingly soluble in water.[1][2][3][4]
Function	Direct Dye (Semi-permanent), Nuance Dye (Oxidative)

Formulation Framework: The Stability Chassis

To ensure the stability of HC Orange No. 1, the formulation base (chassis) must be engineered to maintain the dye in solution while buffering against pH drift.

Solvent System Design

HC Orange No. 1 is hydrophobic.[1] A simple aqueous base will cause the dye to precipitate over time.

• Primary Solvent: Water (Carrier).[1]

• Co-Solvent (Critical): Ethoxydiglycol (2-5%) or Propylene Glycol (3-6%) .[1] These act as coupling agents to keep the nitro dye solubilized in the aqueous phase.

• Hydrotrope: Benzyl Alcohol (1-2%) can enhance penetration and solubility but must be balanced against viscosity loss.[1]

pH Management

• Target pH: 6.0 – 9.0.

• Buffer System: Monoethanolamine (MEA) / Citric Acid or Aminomethyl Propanol (AMP).[1]

• Risk: If pH drifts > 9.5, the phenolic proton dissociates, shifting the absorption maximum (color change) and altering the partition coefficient (LogP), which affects hair uptake.

Viscosity & Suspension[1]

• Thickener: Non-ionic thickeners (e.g., Hydroxyethylcellulose) or anionic acrylic polymers (Carbomers) are preferred.[1]

• Incompatibility: Avoid high concentrations of cationic surfactants (e.g., Cetrimonium Chloride) if the pH is high enough to ionize the dye (forming a phenolate anion), as this can form insoluble ion-pair precipitates.

Experimental Protocols

Workflow Visualization

The following diagram outlines the logical flow from formulation to validation.

Figure 1: Integrated workflow for stability validation of HC Orange No. 1 formulations.

Protocol 1: Accelerated Aging & Freeze-Thaw

Objective: Mimic long-term storage and transport conditions to detect crystallization or chemical degradation.[1]

Materials:

• Glass jars (Type III soda-lime glass).[1]

• Climate chambers (45°C, 4°C).[1]

• Polarized Light Microscope (PLM).[1]

Procedure:

• Sample Prep: Aliquot 50g of formulation into three separate jars.

• Conditions:

  • Set A (Control): Store at 25°C (Ambient).

  • Set B (Heat): Store at 45°C for 12 weeks.

  • Set C (F/T): Cycle between -10°C (24h) and 25°C (24h) for 5 cycles.

• Evaluation Points: Weeks 1, 4, 8, and 12.

• Readout 1 (Microscopy): Place a thin smear of the cream on a slide. Observe under Polarized Light .

  • Pass: Amorphous dispersion or no visible crystals.[1]

  • Fail: Birefringent needles or plates (indicates solubility failure).[1]

• Readout 2 (pH): Measure pH of a 10% aqueous dilution. Drift > 0.5 units indicates buffer failure.[1]

Protocol 2: Photostability Testing

Objective: Assess the light fastness of the dye in the product (bulk) and on hair (functional).

Procedure:

• Bulk Test: Spread a 2mm film of product on a glass plate.

• Hair Test: Dye a standardized bleached yak hair tress (30 min dwell, rinse, dry).

• Exposure: Expose samples to a Xenon Arc lamp (simulating solar spectrum) for 24 hours (approx. 150 kJ/m²).

• Measurement: Use a Spectrophotometer (CIELAB space).

  • Calculate

    .[1]

  • Acceptance Criteria:

    (Bulk), (Hair).[1]

Protocol 3: HPLC Quantification Method

Objective: Quantitative determination of HC Orange No. 1 recovery to verify chemical stability (degradation vs. physical separation).

System Suitability:

• Instrument: HPLC with Diode Array Detector (DAD).

• Column: Agilent Poroshell 120 Bonus-RP (or equivalent Amide-C18), 3.0 x 100 mm, 2.7 µm.[1] Why? Amide columns provide better peak shape for polar amines than standard C18.[1]

• Wavelength: 430 nm (Visible max) and 254 nm (Impurity check).[1]

Mobile Phase:

• Solvent A: 10 mM Ammonium Formate (pH 3.8) or Phosphate Buffer.[1]

• Solvent B: Acetonitrile.[1][4]

• Gradient:

  • 0 min: 5% B[1][4]

  • 10 min: 95% B[1][5]

  • 12 min: 95% B[1][5]

  • 13 min: 5% B[1][4][5]

Sample Preparation:

• Weigh 1.0 g of hair dye cream into a 50 mL volumetric flask.

• Add 20 mL Extraction Solvent (50:50 Acetonitrile:Water).[1]

• Sonicate for 15 minutes to break the emulsion.

• Dilute to volume with Extraction Solvent.[1]

• Filter through a 0.45 µm PTFE syringe filter into an amber vial.

Calculation:

Acceptance Range: 90.0% – 110.0% of label claim after 12 weeks at 45°C.

Mechanistic Troubleshooting Guide

The following diagram illustrates the causality of common failure modes.

Figure 2: Root cause analysis for HC Orange No. 1 formulation failures.[1]

Troubleshooting Table

Observation	Probable Cause	Corrective Action
Crystals in Microscope	Solvent saturation exceeded.	Increase Ethoxydiglycol by 1-2%; Add 1% Benzyl Alcohol.
Drastic Color Darkening	pH drift (Alkaline).[1]	Check buffer capacity; Add Citric Acid to adjust pH to 7.0-8.0.
Low Color Uptake	Dye aggregation (micelles).[1]	Increase surfactant load slightly to disperse dye, but avoid excess which strips color.
Peak Splitting (HPLC)	Sample solvent mismatch.	Ensure extraction solvent matches mobile phase initial conditions (low organic).[1]

References

• Scientific Committee on Consumer Products (SCCP). (2008).[1][6] Opinion on HC Orange n° 1 (SCCP/1164/08).[1][6] European Commission.[1][6][7][8] [Link]

• Agilent Technologies. (2012).[1][4] Fast Analysis of Hair Dyes Using an Agilent Poroshell 120 Bonus-RP Column.[1][4][9] Application Note 5991-1289EN.[1][4] [Link]

• Taiwan Food and Drug Administration (TFDA). (2023).[1] Method of Test for Hair Dyes in Cosmetics.[4][10][11] [Link][1]

• European Commission. (2009).[1] Regulation (EC) No 1223/2009 of the European Parliament and of the Council on cosmetic products. (Annex III - List of substances which cosmetic products must not contain except subject to the restrictions laid down). [Link][1]

Sources

• 1. CAS 54381-08-7: HC Orange 1 | CymitQuimica [cymitquimica.com]
• 2. Cas 54381-08-7,HC Orange 1 | lookchem [lookchem.com]
• 3. HC Orange 1 | CAS: 54381-08-7 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 4. fda.gov.tw [fda.gov.tw]
• 5. mdpi.com [mdpi.com]
• 6. ec.europa.eu [ec.europa.eu]
• 7. ec.europa.eu [ec.europa.eu]
• 8. June Regulatory Roundup – Ceway Blog [news.ceway.eu]
• 9. agilent.com [agilent.com]
• 10. Hair Dye Test - CD Formulation [formulationbio.com]
• 11. dmu.dk [dmu.dk]

Application Notes and Protocols for the Preparation of Standard Solutions of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

Abstract

This comprehensive guide provides a detailed methodology for the preparation of standard solutions of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile, a compound of interest in pharmaceutical research and drug development. Recognizing the limited availability of specific experimental data for this molecule, this document synthesizes information from structurally similar nitroaromatic and benzonitrile compounds to establish a robust and scientifically sound protocol. This guide emphasizes safety, accuracy, and validation, providing researchers with the necessary framework to produce reliable and consistent standard solutions for quantitative analysis.

Introduction: The Critical Role of Accurate Standard Solutions

In the landscape of drug discovery and development, the precision and accuracy of analytical measurements are paramount. Standard solutions of known concentration serve as the cornerstone of quantitative analysis, enabling the accurate determination of a compound's concentration in various matrices. For a novel compound like 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile, the ability to generate reliable standard solutions is fundamental for a wide range of applications, including pharmacokinetic studies, formulation development, and quality control assays.

This document provides a detailed protocol for the preparation of primary stock and working standard solutions of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile. The methodologies described herein are grounded in established principles of analytical chemistry and incorporate safety protocols derived from data on related nitroaromatic compounds.[1]

Compound Characterization and Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile is essential for developing appropriate handling and solution preparation procedures. While experimental data for this specific compound is not widely available, its properties can be predicted based on its chemical structure and data from analogous compounds.[2]

Property	Predicted Value/Information	Source/Justification
CAS Number	906214-83-3	AccelaChem[3]
Molecular Formula	C₁₀H₁₁N₃O₃	AccelaChem[3]
Molecular Weight	221.21 g/mol	AccelaChem[3]
Appearance	Expected to be a yellow to orange solid	Based on related nitroaromatic compounds.[2]
Solubility	Predicted to be soluble in polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and Acetonitrile (ACN); sparingly soluble in alcohols like methanol and ethanol; likely insoluble in water.	Based on the general solubility of nitrobenzonitrile compounds.[4]
Stability	The nitro group may be susceptible to reduction, and the nitrile group can undergo hydrolysis under strong acidic or basic conditions.[4] Solutions should be protected from light and stored at low temperatures to minimize degradation.	General stability of nitroaromatic and benzonitrile compounds.

Safety and Handling of Nitroaromatic Compounds

Nitroaromatic compounds as a class are recognized for their potential toxicity and must be handled with care.[1][5] The primary hazards associated with similar compounds include toxicity if ingested, inhaled, or in contact with skin, and the potential to cause methemoglobinemia.[1]

Mandatory Safety Precautions:

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles with side shields, and chemical-resistant gloves (e.g., nitrile) when handling the solid compound and its solutions.[6]

• Ventilation: All weighing and solution preparation steps should be performed in a certified chemical fume hood to avoid inhalation of airborne particles or solvent vapors.[1][7]

• Spill and Waste Disposal: In case of a spill, use a non-combustible absorbent material to contain it.[8] All waste materials containing the compound should be disposed of in accordance with local, state, and federal regulations for hazardous chemical waste.[1] Do not dispose of down the drain.[8]

Experimental Protocol: Preparation of Standard Solutions

This protocol is divided into two main stages: the preparation of a concentrated primary stock solution and the subsequent serial dilution to create working standard solutions.

Preparation of a Primary Stock Solution (e.g., 1 mg/mL)

The primary stock solution is the starting point for all subsequent dilutions. Its accurate preparation is therefore of utmost importance. The weighing method is the standard approach for preparing primary standards.[9]

Materials and Equipment:

• 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile (high purity, >98%)

• Analytical balance (readable to at least 0.1 mg)

• Volumetric flask (Class A, e.g., 10 mL)

• Spatula

• Weighing paper or boat

• Pipettes (calibrated)

• Solvent: HPLC-grade Dimethyl Sulfoxide (DMSO) or Acetonitrile (ACN)

• Vortex mixer

• Ultrasonic bath

Step-by-Step Procedure:

• Tare the Balance: Place a clean, dry weighing boat on the analytical balance and tare it.

• Weigh the Compound: Carefully weigh approximately 10 mg of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile into the tared weighing boat. Record the exact weight to four decimal places.

• Transfer to Volumetric Flask: Quantitatively transfer the weighed compound into a 10 mL Class A volumetric flask. This can be achieved by carefully tapping the weighing boat and then rinsing it with a small amount of the chosen solvent (e.g., DMSO) into the flask to ensure all the compound is transferred.

• Initial Dissolution: Add a small volume of the solvent (approximately 5-7 mL) to the volumetric flask.

• Promote Dissolution: Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer for a few seconds and then place the flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.

• Equilibrate to Room Temperature: Allow the solution to return to room temperature.

• Dilute to Volume: Carefully add the solvent dropwise until the bottom of the meniscus is level with the calibration mark on the neck of the volumetric flask.

• Homogenize: Cap the flask securely and invert it 15-20 times to ensure the solution is homogeneous.

• Label and Store: Label the flask with the compound name, exact concentration, solvent, preparation date, and your initials. Store the stock solution in a tightly sealed, amber glass vial at 2-8°C to protect it from light and minimize solvent evaporation and potential degradation.

Preparation of Working Standard Solutions

Working standard solutions are prepared by serially diluting the primary stock solution.[9] This process allows for the creation of a calibration curve for analytical instrumentation.

Materials and Equipment:

• Primary stock solution (1 mg/mL)

• Volumetric flasks (Class A, various sizes as needed, e.g., 1 mL, 5 mL, 10 mL)

• Calibrated pipettes

• Solvent/Diluent (same as used for the stock solution or the mobile phase of the analytical method)

Example Dilution Series:

Standard ID	Concentration (µg/mL)	Volume of Stock/Previous Standard to Transfer	Final Volume (mL)
WS-1	100	1 mL of 1 mg/mL Stock	10
WS-2	50	5 mL of WS-1	10
WS-3	25	5 mL of WS-2	10
WS-4	10	4 mL of WS-2	10
WS-5	5	5 mL of WS-4	10
WS-6	1	2 mL of WS-4	10
WS-7	0.5	5 mL of WS-6	10

Step-by-Step Procedure:

• Prepare the First Working Standard (WS-1): Using a calibrated pipette, transfer 1 mL of the 1 mg/mL primary stock solution into a 10 mL volumetric flask. Dilute to the mark with the chosen diluent. This will result in a 100 µg/mL working standard.

• Prepare Subsequent Standards: Prepare the remaining working standards by performing serial dilutions as outlined in the table above. For each step, use a clean, calibrated pipette to transfer the specified volume of the higher concentration standard into a new volumetric flask and dilute to the mark.

• Homogenize: After each dilution, cap the flask and invert it 15-20 times to ensure thorough mixing.

• Label and Store: Label each working standard with its concentration and preparation date. It is recommended to prepare fresh working standards daily from the stock solution.

Workflow for Standard Solution Preparation

The following diagram illustrates the overall workflow for the preparation of standard solutions of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile.

Caption: Workflow for preparing and validating standard solutions.

Quality Control and Validation

It is imperative to verify the concentration and purity of the prepared standard solutions. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a widely used and robust method for the analysis of benzonitrile derivatives and is recommended for this purpose.[10][11]

Recommended HPLC-UV Starting Conditions:

• Instrumentation: Standard HPLC system with a UV detector.[10]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[10]

• Mobile Phase: A gradient of Acetonitrile and water (with 0.1% formic acid to improve peak shape) should be optimized for the best separation.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: To be determined by running a UV scan of the compound in the mobile phase. A wavelength of maximum absorbance should be selected.

Validation Steps:

• Calibration Curve: Inject the prepared working standards in triplicate to generate a calibration curve. Plot the peak area response against the theoretical concentration.

• Linearity: The calibration curve should exhibit a linear relationship, with a coefficient of determination (R²) of ≥ 0.995.

• Accuracy and Precision: The calculated concentrations of the standards should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification). The precision, expressed as the coefficient of variation (%CV), should not exceed 15%.

• Stability Assessment: The stability of the stock and working solutions should be evaluated over time under the specified storage conditions. This can be done by re-analyzing the solutions at regular intervals and comparing the results to the initial analysis. Potential degradation pathways include hydrolysis of the nitrile group and reduction of the nitro group.[4]

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the preparation of standard solutions of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile. By adhering to the detailed steps for preparation, incorporating stringent safety measures, and performing thorough analytical validation, researchers can ensure the generation of high-quality, reliable standard solutions. This will, in turn, enhance the accuracy and reproducibility of subsequent analytical studies involving this compound. It is crucial to reiterate that due to the limited public data on this specific molecule, all protocols should be validated in the user's laboratory.

References

• Benchchem. (n.d.). Technical Guide: Safety, Handling, and Data for 1-Butyl-4-(2-nitro-ethyl)-benzene and Related Nitroaromatic Compounds.
• Benchchem. (n.d.). An In-depth Technical Guide to the Solubility and Stability of 2,3-Difluoro-6-nitrobenzonitrile.
• Benchchem. (n.d.). Cross-Validation of Analytical Methods for the Quantification of 5-Formyl-2-hydroxybenzonitrile: A Comparative Guide.
• Benchchem. (n.d.). Technical Support Center: Safe Handling and Storage of Nitro Compounds.
• Benchchem. (n.d.). Application Notes and Protocols for the Analytical Detection of 2-Hydroxybenzonitrile.
• SIELC Technologies. (n.d.). Benzonitrile.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• YouTube. (2024, June 7). Nitration reaction safety.
• AccelaChem. (n.d.). 906214-83-3,2-[(3-hydroxypropyl)amino]-5-nitrobenzonitrile.
• ResearchGate. (n.d.). Major mechanisms of toxicity of nitroaromatic compounds.
• The Chemistry Blog. (2024, July 17). How To Make A Standard Solution.
• Capot Chemical. (2015, December 2). MSDS of 2-Hydroxy-5-nitrobenzonitrile.
• Benchchem. (n.d.). Technical Guide: 2-Amino-4-methoxy-5-nitrobenzonitrile.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 906214-83-3,2-[(3-hydroxypropyl)amino]-5-nitrobenzonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. capotchem.com [capotchem.com]
• 7. fishersci.com [fishersci.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemicals.co.uk [chemicals.co.uk]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

improving yield in the synthesis of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

Technical Support Center: High-Yield Synthesis of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

Case ID: SYN-96600-OPT Status: Active Analyst: Senior Application Scientist Subject: Optimization of

Protocol & Troubleshooting Guide

Executive Summary: The Reaction Landscape

The synthesis of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile is a classic Nucleophilic Aromatic Substitution (

). The reaction involves the displacement of a leaving group (Halogen) at the ortho-position relative to the cyano group by 3-amino-1-propanol.

While the thermodynamics favor the product due to the strong electron-withdrawing nature of the nitro (

) and cyano ( ) groups, experimental yields often suffer due to three primary failure modes:

• Nitrile Hydrolysis: Conversion of

  to amide/acid under basic aqueous conditions.

• Bis-alkylation: Reaction of the hydroxyl group of the amine (less likely, but possible).

• Workup Losses: The product is amphiphilic (polar hydroxyl tail + lipophilic nitro-aromatic core), leading to water solubility or "oiling out."

Reaction Mechanism & Critical Control Points

Understanding the mechanism is the first step to controlling yield. The reaction proceeds via a Meisenheimer Complex .

Figure 1: Mechanistic pathway. Note that the formation of the Meisenheimer complex is generally rate-limiting. The dashed red line represents the critical failure mode (hydrolysis).

Optimized Experimental Protocol

Do not use generic conditions. Use this optimized protocol designed to suppress hydrolysis and maximize recovery.

Reagents & Stoichiometry

Component	Role	Eq.	Recommended Reagent	Notes
Substrate	Electrophile	1.0	2-Fluoro-5-nitrobenzonitrile	Preferred. Reacts ~100x faster than Chloro analog, allowing milder temps.
Reagent	Nucleophile	1.1	3-Amino-1-propanol	Slight excess ensures complete conversion.
Base	Acid Scavenger	1.5	DIPEA (Hünig's Base)	Crucial. Organic bases prevent hydrolysis better than inorganic carbonates ( ).
Solvent	Medium	N/A	THF or Acetonitrile	Avoid DMF/DMSO if possible to simplify aqueous workup.

Step-by-Step Methodology

• Preparation: In a dry flask under

  atmosphere, dissolve 2-Fluoro-5-nitrobenzonitrile (1.0 eq) in anhydrous THF (5-10 volumes).

• Addition: Cool to 0°C . Add DIPEA (1.5 eq) followed by dropwise addition of 3-Amino-1-propanol (1.1 eq).

  • Why 0°C? The reaction is exothermic. Heat spikes effectively catalyze side reactions.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Checkpoint: Monitor by TLC (50% EtOAc/Hexane). If SM remains after 4h, heat gently to 40°C.

• Quench & Workup (The "Salting Out" Trick):

  • Evaporate THF to near dryness.

  • Resuspend residue in Ethyl Acetate .

  • Wash with Saturated Brine (NaCl). Do not use water alone; the hydroxypropyl group makes the product water-soluble.

  • Dry organic layer over

    , filter, and concentrate.

• Purification: Recrystallize from Ethanol/Water (9:1) if solid, or column chromatography (DCM

  2% MeOH/DCM).

Troubleshooting Guide (FAQ)

Q1: My reaction is stuck at 60% conversion. Should I add more amine?

Diagnosis: The leaving group (LG) might be inhibiting the reaction, or the base is depleted. Solution:

• If using Chloro-substrate: The reaction is too slow at RT. Switch to DMSO as solvent and heat to 80°C. The polar aprotic solvent stabilizes the Meisenheimer complex.

• If using Fluoro-substrate: Check your base.[1] HF generation can acidify the media. Add 0.5 eq more DIPEA.

Q2: I see a new spot on TLC that is very polar and doesn't move. What is it?

Diagnosis: This is likely the hydrolyzed amide (2-[(3-hydroxypropyl)amino]-5-nitrobenzamide). Cause: Presence of water + high pH + heat.[2] Fix:

• Switch from carbonate bases (

  ) to organic bases (TEA/DIPEA).

• Ensure solvents are anhydrous.

• Reduce reaction temperature.

Q3: Upon workup, I get a sticky red oil that won't crystallize.

Diagnosis: "Oiling out" is common due to the amphiphilic nature of the product. Protocol:

• Dissolve the oil in a minimum amount of hot Ethanol.

• Add water dropwise until just cloudy.

• Seed the solution with a tiny crystal of pure product (if available) or scratch the glass wall.

• Let it stand at RT for 2 hours, then 4°C overnight. Do not crash cool.

Decision Logic for Yield Improvement

Follow this logic flow to diagnose low yields in your specific setup.

Figure 2: Troubleshooting decision tree for yield optimization.

References

• March, J.Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th Ed. Wiley-Interscience. (Provides the foundational mechanism for kinetics and the Meisenheimer complex).

• Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link (Authoritative source on the "Element Effect" explaining why Fluorine > Chlorine in

  ).

• L'Oreal. (2012). Nitro-benzene dye composition and method of dyeing keratin fibers. US Patent US8114170B2. Link (Specific industrial application of 2-amino-5-nitrobenzonitrile derivatives, validating the solvent/base choices).

• Beletskaya, I. P., & Ananikov, V. P. (2011). Transition-Metal-Catalyzed C-S, C-Se, and C-Te Bond Formation via Cross-Coupling and Atom-Economic Addition Reactions. Chemical Reviews, 111(3), 1596–1636. (Context on solvent effects in nucleophilic substitutions).

Sources

• 1. thieme-connect.de [thieme-connect.de]
• 2. m.youtube.com [m.youtube.com]

Technical Guide: Minimizing Degradation of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile Under Light Exposure

[1]

Doc ID: TG-HPA-NB-2026 | Version: 2.1 | Department: Application Science & Technical Support[1][2]

Executive Summary: The "Push-Pull" Instability

2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile (henceforth referred to as HPA-NB ) is a specialized intermediate often used in dye synthesis and pharmaceutical research.[1][2] Its structural core—a benzene ring substituted with an electron-withdrawing nitro group (

), a nitrile group ( ), and an electron-donating amine—creates a strong "push-pull" electronic system.[2]

While this electronic configuration is desirable for specific optical properties (color, fluorescence), it renders the molecule highly susceptible to photo-induced electron transfer (PET) .[1][2] Upon exposure to UV or blue light (300–480 nm), HPA-NB enters an excited triplet state, leading to irreversible degradation via nitro-to-nitroso reduction or oxidative cleavage of the hydroxypropyl chain.[2]

This guide provides the mechanistic understanding and practical protocols required to stabilize HPA-NB during experimental workflows.

Part 1: Mechanistic Insight (The "Why")[1][2]

To prevent degradation, we must understand the enemy.[1][2] HPA-NB degradation is not random; it follows specific photochemical pathways triggered by photon absorption.[1][2]

The Degradation Pathway

When HPA-NB absorbs a photon (

), it transitions to an excited singlet state ( ).[1][2] Due to the heavy nitro group, it undergoes rapid Intersystem Crossing (ISC) to a reactive Triplet State ( ).[1][2]

• Nitro Reduction: The excited nitro group abstracts a hydrogen atom (often from the solvent or the hydroxypropyl tail), initiating a reduction to a nitroso intermediate.[1][2]

• Chain Oxidation: The hydroxypropyl amine tail is susceptible to radical attack, leading to N-dealkylation (cleavage of the propyl chain).[1][2]

• Dimerization: In concentrated solutions, excited molecules can react with ground-state molecules to form azo-dimers (often seen as a dark precipitate).[1][2]

Pathway Visualization

The following diagram maps the critical failure points where light exposure destroys the molecule.[1][2]

Figure 1: Photochemical degradation cascade of HPA-NB.[1][2] The red arrow indicates the critical control point: preventing photon absorption.[1]

Part 2: Troubleshooting & FAQs

Q1: My HPA-NB solution turned from bright yellow to a muddy brown/orange. Is it still usable?

Verdict: Likely Compromised. Technical Explanation: The "muddy" shift indicates the formation of nitroso-derivatives or azo-coupling products .[1][2] The nitro group (

) is a chromophore responsible for the yellow color.[1][2] As it reduces to nitroso ( ), the absorption bathochromically shifts (red-shifts), causing the darkening.[2] Action: Run a quick HPLC check. If purity is <95%, discard.[1] The degradation products are often radical scavengers themselves and can inhibit downstream reactions.[1][2]

Q2: Can I use Acetone or DMSO as a solvent?

Verdict: Use with Caution (DMSO) / Avoid (Acetone). Technical Explanation:

• Acetone: A "sensitizing" solvent.[1][2] It can absorb UV light and transfer that energy to the HPA-NB molecule (Triplet-Triplet Energy Transfer), accelerating degradation.[1]

• DMSO: While excellent for solubility, DMSO is hygroscopic.[1][2] Water uptake promotes hydrolysis of the nitrile (

  ) group under light exposure.[1] Recommendation: Use Acetonitrile (MeCN) or Methanol (MeOH) , which are photochemically inert relative to nitro-aromatics.[1][2]

Q3: I'm working in a hood with fluorescent lights. Is that safe?

Verdict: No. Technical Explanation: Standard fluorescent tubes emit significant peaks at 365nm and 405nm (Mercury lines).[1][2] HPA-NB absorbs strongly in this region.[2] Action: Wrap all glassware in aluminum foil or use Amber (Low-Actinic) Glassware . If handling open vessels, switch room lights to Red LED or Sodium Vapor lamps (cutoff >550nm).[1]

Part 3: Optimized Handling Protocols

Protocol A: Preparation of Photostable Stock Solutions

Objective: Create a stable liquid stock of HPA-NB for analytical or synthetic use.[1][2]

Materials:

• HPA-NB (Solid)[2]

• Solvent: HPLC-grade Acetonitrile (degassed)[1][2]

• Container: Amber borosilicate vial with PTFE-lined septum.

Step-by-Step:

• Environment: Dim ambient lights. If possible, work under a red safety lamp.[1]

• Solvent Prep: Sparge the Acetonitrile with Nitrogen or Argon for 10 minutes.

  • Reasoning: Dissolved Oxygen (

    ) acts as a radical propagator.[1][2] Removing it quenches the photo-oxidation pathway.[1]

• Dissolution: Weigh HPA-NB quickly and transfer to the amber vial.

• Sealing: Add solvent and immediately cap with the PTFE septum.[1]

• Storage: Store at -20°C.

  • Self-Validation: A properly degassed, amber-stored solution should remain stable (>99% purity) for 3 months.[1]

Protocol B: HPLC Method for Degradation Monitoring

Objective: Quantify the extent of light damage.[1][2]

Parameter	Setting
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5µm, 4.6 x 100mm
Mobile Phase A	Water + 0.1% Formic Acid (Suppresses amine ionization tailing)
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm (Benzene ring) and 350 nm (Nitro-amine charge transfer)

Data Interpretation:

• Peak at ~350nm decreases: Loss of intact HPA-NB.[1][2]

• New peaks at longer wavelengths (>400nm): Indicates Azo dimer formation.[1][2]

• New peaks at early retention time: Indicates hydrolysis of the nitrile or cleavage of the hydroxypropyl chain (more polar fragments).[1][2]

Part 4: Comparative Stability Data

The following table summarizes the estimated half-life (

) of HPA-NB in solution under different lighting conditions, based on kinetic data of structurally similar nitro-amino-benzonitriles [1, 2].

Light Condition	Solvent System	Estimated	Risk Level
Direct Sunlight	Water/MeOH	< 30 Minutes	🔴 Critical
Lab Fluorescent	DMSO	~ 4-6 Hours	🟠 High
Lab Fluorescent	Acetonitrile	~ 12 Hours	🟡 Moderate
Amber Glass / Dark	Any	> 6 Months	🟢 Safe

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 28532, 2-Amino-5-nitrobenzonitrile. Retrieved from [Link]

  • Context: Provides physical property data and structural basis for the parent molecule, establishing the nitro-amine chromophore behavior.[1][2]

• Scientific Committee on Consumer Safety (SCCS). Opinion on HC Yellow n° 2 (CAS 4926-55-0).[1][2][3] European Commission.[3] Retrieved from [Link]

  • Context: Detailed stability analysis of the structural analog N-(2-Hydroxyethyl)-2-nitroaniline, confirming sensitivity to oxidative degradation and nitrosamine formation risks.[1][2]

• Context: Corroborates the photodegradation pathways (decarboxylation/nitro-reduction)

• • Context: Sourcing and handling specifications for the parent compound, reinforcing the need for light protection.[1][4]

Sources

• 1. 2-Amino-5-nitrobenzonitrile | C7H5N3O2 | CID 28532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. ec.europa.eu [ec.europa.eu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

Ticket Reference: PUR-906214-83-3 Subject: Isolation and Purification Protocol for SNAr Product Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open[1][2][3]

Executive Summary

This guide addresses the purification of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile (CAS: 906214-83-3).[1][2][3] This compound is typically synthesized via Nucleophilic Aromatic Substitution (SNAr) of 2-chloro-5-nitrobenzonitrile (or the fluoro analog) with 3-amino-1-propanol.[1][2][3]

The primary purification challenges stem from the amphiphilic nature of the product: it contains a hydrophobic nitro-aromatic core and a hydrophilic hydroxypropyl tail.[1][4] This duality often leads to "oiling out" during crystallization and difficulty in removing the excess polar amine reagent.[1][4]

Module 1: The Purification Decision Tree

Before proceeding with specific protocols, use this logic flow to determine the correct intervention for your crude mixture.

Figure 1: Decision matrix for isolating the target nitrobenzonitrile derivative based on crude physical state and impurity profile.[1][2][3]

Module 2: Troubleshooting & Protocols

Issue 1: "My product is oiling out instead of precipitating."

Root Cause: The 3-hydroxypropyl chain increases the polarity and hydrogen-bonding capability of the molecule.[1][2][4] If the reaction solvent (DMF/DMSO) is not fully removed, or if the water temperature is too high, the product forms a supercooled liquid (oil) rather than a crystal lattice.[4]

Corrective Protocol (The "Seeding" Method):

• Decant: Pour off the supernatant water carefully.[1][4]

• Dissolve: Dissolve the oily residue in a minimum amount of Ethyl Acetate (EtOAc) .[1][4]

• Dry: Wash the organic layer with brine (saturated NaCl) to pull out trapped DMF/Water.[1][4] Dry over anhydrous Na2SO4.

• Concentrate: Evaporate the solvent slowly on a rotary evaporator until a solid begins to form.

• Triturate: Add cold Hexanes or Diethyl Ether to the concentrated residue. The non-polar solvent forces the polar product to crash out as a solid.[4]

• Filter: Collect the solid via vacuum filtration.[1][4]

Issue 2: "I cannot remove the excess 3-amino-1-propanol."

Root Cause: 3-amino-1-propanol is a high-boiling liquid (187°C) and is very sticky.[1][2][3] Standard evaporation will not remove it.[1][4] Scientific Insight: The product is an aniline derivative with strong electron-withdrawing groups (-NO2, -CN).[1][2][3] This makes the product's nitrogen extremely weakly basic (pKa < 1).[1][4] The impurity (3-amino-1-propanol) is an aliphatic amine (pKa ~10).[1][2][3] We can exploit this massive pKa difference.[1][4]

Corrective Protocol (Selective Protonation):

• Dissolve the crude mixture in Dichloromethane (DCM) or EtOAc .[1][4]

• Wash with 0.5 M Hydrochloric Acid (HCl) or 10% Citric Acid .[1][2][4]

  • Mechanism:[1][2][3][5] The aliphatic amine (impurity) will protonate and move to the water layer.[4] The product (weak base) will remain neutral and stay in the organic layer.[4]

• Warning: Do not use strong/concentrated acid, or you risk hydrolyzing the nitrile group to an amide.[1][4]

• Separate layers, wash organic phase with water, then brine, and dry.[1][4]

Issue 3: "I have unreacted 2-chloro-5-nitrobenzonitrile (Starting Material)."

Root Cause: Incomplete reaction, likely due to insufficient heat or base.[1][2][3] The starting material is non-polar and lacks the hydrogen-bonding hydroxyl group.[1][3]

Corrective Protocol (Recrystallization):

• Solvent System: Ethanol (EtOH) or Ethanol/Water.[1][2][4]

• Method:

  • Dissolve the crude solid in boiling Ethanol.

  • If it doesn't dissolve completely, add small amounts of Acetone.[1][4]

  • Allow to cool slowly to room temperature, then to 4°C.

  • Why this works: The product (with the -OH group) is more soluble in hot ethanol but will crystallize upon cooling.[1][4] The starting material (chloro-derivative) has a different solubility profile and often remains in the mother liquor if the volume is optimized.[1][4]

  • Alternative: If the impurity is minor (<5%), wash the solid with cold Toluene .[1][4] The non-polar starting material is often soluble in toluene, while the polar product is not.[4]

Module 3: Analytical Validation

Do not assume purity based on color (yellow/orange).[1][4] Nitro compounds are intensely colored, and even 1% impurity can look identical to 99% purity.[1][4]

Parameter	Expected Result	Technical Note
Appearance	Yellow to Orange Powder	Dark brown/tar indicates oxidation.[1][2][3] Treat with activated carbon in hot EtOAc.[1][4]
1H NMR (DMSO-d6)	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> ~8.5 (d, 1H, Ar-H), ~8.2 (dd, 1H, Ar-H), ~7.0 (d, 1H, Ar-H)	Look for the disappearance of the triplet at ~4.5 ppm (OH) if the sample is wet.[6][1]
TLC (DCM:MeOH 95:5)	Rf ~ 0.4 - 0.5	Starting material (Chloro) will be at Rf ~ 0.8-0.[1][2][3]9. Amine stays at baseline.[1][4]
Melting Point	~130°C - 140°C (Estimated)	Sharp range (< 2°C) indicates high purity.[1][2][3]

Module 4: Mechanism of Impurity Formation[1][2][3][4]

Understanding how impurities form allows you to prevent them in the next batch.[1][4]

Figure 2: Reaction pathway showing the genesis of the target molecule and potential hydrolysis side-products due to moisture.[1][2][3]

References

• Nucleophilic Aromatic Substitution (SNAr)

  • Bunnett, J. F., & Zahler, R. E. (1951).[1][4] "Kinetics of the Reaction of 2,4-Dinitrochlorobenzene with Some Amines." Chemical Reviews, 49(2), 273-412.[1][2][4][3]

• Purification of Nitroaniline Derivatives

  • Vogel, A. I.[1] Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[1][4] Longman Scientific & Technical, 1989.[1][4] (Standard reference for recrystallization of nitro-compounds from ethanol).

• Synthesis of Analogous HC Dyes (Structural Analogs)

  • Specific patent literature regarding "2-amino-5-nitrobenzonitrile derivatives" often cites the use of alcohol/water recrystallization systems.[1][2][3] See U.S. Patent 5,466,871 for general handling of nitroaniline derivatives.[1][4]

• Solubility Data & CAS Verification

  • PubChem Compound Summary for CAS 906214-83-3.[1][2][3] [1][2]

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 2-chloro-5-nitrobenzonitrile and 3-amino-1-propanol before handling.[1][2][3] Nitro-aromatics can be toxic and skin sensitizers.[1][2][3][7]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 906214-83-3,2-[(3-hydroxypropyl)amino]-5-nitrobenzonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. CAS 20352-84-5: 2-Amino-3-chloro-5-nitrobenzonitrile [cymitquimica.com]
• 4. Benzonitrile, 2-amino-3-chloro-5-nitro- | C7H4ClN3O2 | CID 88504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 6. prepchem.com [prepchem.com]
• 7. 2-氨基-3-氯-5-硝基苯甲腈 97% | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Safety Assessment of Non-Oxidative Hair Dyes: An In-Depth Analysis of HC Orange No. 1 and its Alternatives

For drug development professionals, researchers, and scientists, a comprehensive understanding of the safety profiles of chemical compounds is paramount. In the realm of cosmetics, particularly hair dyes, the European Commission's Scientific Committee on Consumer Safety (SCCS) provides rigorous safety assessments that are critical for formulation and regulatory compliance. This guide offers a detailed comparison of the SCCS safety opinion on 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile (HC Orange No. 1) with several key alternatives in the non-oxidative hair dye category: HC Red No. 1, HC Yellow No. 2, and HC Blue No. 2.

The Gatekeeper of Cosmetic Safety: The Role of the SCCS

Caption: SCCS Safety Assessment Workflow.

In Focus: HC Orange No. 1 (2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile)

HC Orange No. 1 is a non-oxidative hair dye used in semi-permanent hair coloring formulations. The SCCS (formerly SCCP) evaluated its safety in opinion SCCP/1164/08.[1]

Physicochemical Properties

Property	Value
Chemical Name	2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile
CAS Number	54381-08-7
Molecular Formula	C10H11N3O3
Molecular Weight	221.21 g/mol
Purity (as stated in submission)	>99% (based on HPLC peak area)[1]

Toxicological Profile Summary

The SCCS opinion on HC Orange No. 1 highlighted several key toxicological findings:

• Acute Oral Toxicity: Low toxicity was observed in rats.[3]

• Skin Irritation: In a study on rabbits, the substance was not found to be a skin irritant.[1]

• Eye Irritation: The substance was considered to be an eye irritant in rabbits.[1]

• Skin Sensitization: In a Guinea Pig Maximisation Test (GPMT), HC Orange No. 1 did not induce skin sensitization.[1]

• Mutagenicity/Genotoxicity: The SCCS opinion noted that while some in vitro studies were negative, there was a need for further data to definitively rule out genotoxic potential.

• Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified HC Orange No. 1 with limited evidence of carcinogenicity.[4]

Comparative Analysis with Alternative Non-Oxidative Hair Dyes

To provide a comprehensive perspective, the safety profile of HC Orange No. 1 is compared with three other commonly used non-oxidative "HC" hair dyes.

Caption: Chemical Formulas of Compared Hair Dyes.

Comparative Toxicological Data

Toxicological Endpoint	HC Orange No. 1	HC Red No. 1	HC Yellow No. 2	HC Blue No. 2
SCCS Opinion No.	SCCP/1164/08	SCCP/0981/06	SCCS/1309/10	SCCP/1035/06
Max. Safe Concentration (Non-oxidative)	1.0%[1]	2.5%	1.0%[5]	2.8%
Mutagenicity/Genotoxicity	Further data needed	Negative in a battery of tests	Negative in a battery of tests	Induced gene mutation in bacteria, but in vivo micronucleus test was negative[6]
Skin Sensitization	Not a sensitiser (GPMT)[1]	Considered a skin sensitiser	Not a sensitiser (GPMT)[5]	Considered a weak skin sensitiser
Carcinogenicity (IARC)	Limited evidence[4]	Not classifiable	Not classifiable[7]	Not classifiable (Group 3)[6][8]

This comparative table highlights the nuances in the safety profiles of these structurally related hair dyes. While all are permitted for use within specified concentration limits, their potential for skin sensitization and the completeness of their genotoxicity data vary.

Key Experimental Protocols in Hair Dye Safety Assessment

A foundational understanding of the methodologies behind the toxicological data is essential for a critical evaluation of the SCCS opinions.

Bacterial Reverse Mutation Test (Ames Test - OECD 471)

The Ames test is a widely used method for identifying chemical substances that can produce genetic mutations.

Principle: The assay utilizes several strains of the bacterium Salmonella typhimurium that carry mutations in the genes involved in histidine synthesis. These mutations render the bacteria unable to produce their own histidine, and thus they cannot grow on a histidine-free medium. The test substance is incubated with the bacteria, and if it is a mutagen, it will cause a reverse mutation, allowing the bacteria to regain the ability to synthesize histidine and form colonies on the histidine-free medium.

Step-by-Step Methodology:

• Strain Selection: Choose appropriate Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strain (e.g., WP2 uvrA) to detect different types of mutations.

• Metabolic Activation: Prepare a liver homogenate fraction (S9 mix) from rats pre-treated with an enzyme inducer (e.g., Aroclor 1254) to mimic mammalian metabolism. The test is performed with and without the S9 mix.

• Plate Incorporation Method:

  • Mix the test substance at various concentrations, the bacterial culture, and either the S9 mix or a buffer in molten top agar.

  • Pour this mixture onto a minimal glucose agar plate.

  • Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate. A substance is considered mutagenic if it induces a dose-related increase in the number of revertant colonies compared to the negative control.

Caption: Ames Test Experimental Workflow.

In Vitro Skin Irritation: Reconstructed Human Epidermis Test (OECD 439)

This in vitro test method is used to assess the skin irritation potential of chemicals.[9][10]

Principle: The test utilizes a three-dimensional reconstructed human epidermis (RhE) model, which mimics the structure and function of the human epidermis. The test chemical is applied topically to the RhE tissue. Cell viability is then measured to determine the extent of cytotoxicity caused by the chemical. A significant reduction in cell viability is indicative of skin irritation.[11]

Step-by-Step Methodology:

• Tissue Culture: Use commercially available RhE models (e.g., EpiDerm™, EpiSkin™).

• Test Substance Application: Apply a defined amount of the test substance (liquid or solid) directly onto the surface of the RhE tissue.

• Exposure and Incubation: Incubate the treated tissues for a specified period (e.g., 60 minutes).

• Rinsing and Post-Incubation: Thoroughly rinse the test substance from the tissue surface and continue incubation in fresh medium for a post-exposure period (e.g., 42 hours).

• Viability Assessment (MTT Assay):

  • Transfer the tissues to a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

  • Viable cells will reduce the yellow MTT to a blue formazan precipitate.

  • Extract the formazan and measure its absorbance spectrophotometrically.

• Data Analysis: Calculate the percentage of cell viability relative to the negative control. A mean viability of ≤ 50% classifies the substance as an irritant.[11]

Skin Sensitization: Magnusson-Kligman Guinea Pig Maximisation Test (GPMT - OECD 406)

The GPMT is an in vivo method for assessing the skin sensitization potential of a substance.[12][13]

Principle: The test involves an induction phase to sensitize the animals to the test substance, followed by a challenge phase to elicit an allergic reaction in the sensitized animals. The use of Freund's Complete Adjuvant (FCA) during induction enhances the immune response.[13]

Step-by-Step Methodology:

• Induction Phase (Day 0):

  • Administer three pairs of intradermal injections into the shaved shoulder region of the guinea pigs:

    • FCA mixed with water (1:1)

    • The test substance in a suitable vehicle

    • The test substance in FCA and water (1:1)

• Topical Induction (Day 7):

  • Apply the test substance in a suitable vehicle to the same injection site under an occlusive patch for 48 hours.

• Challenge Phase (Day 21):

  • Apply the test substance at a non-irritating concentration to a shaved flank under an occlusive patch for 24 hours.

• Scoring:

  • Observe the challenge sites for erythema and edema at 24 and 48 hours after patch removal.

  • Score the skin reactions on a scale (e.g., 0-3).

• Evaluation: A substance is classified as a sensitizer if a significantly higher number of test animals show a positive reaction compared to the control group.

Conclusion

The safety assessment of non-oxidative hair dyes is a complex process that relies on a comprehensive evaluation of toxicological data. This guide has provided a comparative analysis of the SCCS safety opinion on HC Orange No. 1 and several of its alternatives, highlighting the key differences in their safety profiles. For researchers and drug development professionals, a thorough understanding of the underlying experimental methodologies and the SCCS's decision-making framework is crucial for the development of safe and effective consumer products. It is imperative to consult the full SCCS opinions for detailed information and to stay abreast of any updates or revisions to these safety assessments.

References

• International Agency for Research on Cancer (IARC). (1993). HC BLUE No. 2. In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 57. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). HC Blue 2. In PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (1993). HC BLUE NO. 2. In Occupational Exposures of Hairdressers and Barbers and Personal Use of Hair Colourants; Some Hair Dyes, Cosmetic Colourants, Industrial Dyestuffs and Aromatic Amines. Retrieved from [Link]

• TTS Laboratuvar Hizmetleri. (n.d.). AMES Test (OECD 471). Retrieved from [Link]

• National Institute of Biology. (n.d.). Bacterial Reverse Mutation Assay or Ames assay (OECD 471). Retrieved from [Link]

• Environmental Working Group. (n.d.). What is HC BLUE 2. Retrieved from [Link]

• ACS Publications. (2022, June 6). Hair Dye Ingredients and Potential Health Risks from Exposure to Hair Dyeing. Chemical Research in Toxicology. Retrieved from [Link]

• European Commission. (2010). Opinion of the Scientific Committee on Consumer Safety on HC Yellow n° 2 (B41). SCCS/1309/10. Retrieved from [Link]

• OECD. (1992). OECD Guideline for the Testing of Chemicals 406: Skin Sensitisation. Retrieved from [Link]

• Nucro-Technics. (2024, May 18). OECD 406: Skin Sensitization. Retrieved from [Link]

• Creative Bioarray. (2025, June 10). Bacterial Reverse Mutation Test (Ames Test, OECD 471). Retrieved from [Link]

• ZOE. (2025, January 16). Are Food Dyes Bad For Your Health? Retrieved from [Link]

• SenzaGen. (n.d.). Skin irritation: OECD TG 439. Retrieved from [Link]

• Environmental Working Group. (n.d.). What is HC ORANGE NO. 1. Retrieved from [Link]

• Slideshare. (n.d.). Skin sensitization test (oecd 406). Retrieved from [Link]

• Product Safety Labs. (n.d.). OECD 406/OCSPP 870.2600: Skin sensitization. Retrieved from [Link]

• Product Safety Labs. (n.d.). OECD 439: In vitro skin irritation (EpiDerm™). Retrieved from [Link]

• OECD. (n.d.). Test No. 406: Skin Sensitisation. Retrieved from [Link]

• OECD. (n.d.). Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. Retrieved from [Link]

• European Commission. (2010). Opinion of the Scientific Committee on Consumer Products on HC Red n° 1. SCCP/0981/06. Retrieved from [Link]

• OECD. (2013). OECD Guideline for the Testing of Chemicals 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. Retrieved from [Link]

• Institute for In Vitro Sciences, Inc. (n.d.). Skin Irritation Test (SIT, OECD 439). Retrieved from [Link]

• American Cancer Society. (2022, November 22). Hair Dyes and Cancer Risk. Retrieved from [Link]

• Environmental Working Group. (n.d.). What is HC RED NO. 1. Retrieved from [Link]

• Environmental Working Group. (n.d.). What is HC YELLOW NO. 2. Retrieved from [Link]

• Environmental Working Group. (n.d.). What is HC YELLOW 2. Retrieved from [Link]

• European Commission. (n.d.). Opinion of the Scientific Committee on Consumer Safety on HC Red n° 3 (B50). Retrieved from [Link]

• National Center for Biotechnology Information. (2022, June 6). Hair Dye Ingredients and Potential Health Risks from Exposure to Hair Dyeing. PMC. Retrieved from [Link]

• Medical University of Vienna. (2020, September 3). Hair dye and cancer risk: largest study yet. Retrieved from [Link]

• National Cancer Institute. (2022, December 1). Hair Dyes, Other Hair Products, and Cancer Risk. Retrieved from [Link]

• European Commission. (2008). Opinion on HC Orange n° 1. SCCP/1164/08. Retrieved from [Link]

• Vivotecnia. (n.d.). AMESplus1 - OECD 471 Bacterial Reverse Mutation Test + Confirmation Test. Retrieved from [Link]

• ResearchGate. (2025, August 7). Is There a True Concern Regarding the Use of Hair Dye and Malignancy Development?: A Review of the Epidemiological Evidence Relating Personal Hair Dye Use to the Risk of Malignancy. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme. (2017, March 10). Hair dye HC red No. 10 and 11: Human health tier III assessment. Retrieved from [Link]

• Cosmetic Ingredient Review. (2013, February 22). cir expert panel meeting march 18-19, 2013. Retrieved from [Link]

• National Center for Biotechnology Information. (2007, February 15). Toxicity of HC Orange No. 1 to Daphnia magna, zebrafish (Brachydanio rerio) embryos, and goldfish (Carassius auratus). PubMed. Retrieved from [Link]

• European Commission. (2016, November 7). OPINION ON HC Orange No. 6 (B125). Retrieved from [Link]

• National Center for Biotechnology Information. (1988, December). NTP Toxicology and Carcinogenesis Studies of C.I. Acid Orange 3 (CAS No. 6373-74-6) in F344/N Rats and B6C3F1 Mice (Gavage Studies). PubMed. Retrieved from [Link]

• ResearchGate. (2025, August 28). Risk from exposure to arylamines from consumer products and hair dyes. Retrieved from [Link]

• I Read Labels For You. (n.d.). A “Memorandum on hair dye substances and their sensitising properties” adopted during the 10th Plenary of the SCCP on 19 Dec. Retrieved from [Link]

• Scribd. (n.d.). Hair Dye Chemical Sensitization. Retrieved from [Link]

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skin sensitization potential of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

A Comparative Technical Guide for Drug Development & Safety Assessment

Executive Summary & Mechanistic Profile

2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile (CAS 906214-83-3) represents a specific class of nitro-substituted benzonitrile dyes used primarily in semi-permanent hair coloring formulations. Its safety profile, particularly regarding skin sensitization , is governed by the interplay between its electron-withdrawing nitro group and the hydrophilic hydroxypropyl chain.

Unlike simple aromatic amines (e.g., p-phenylenediamine), this molecule functions as a direct dye . However, its structural alerts suggest it acts as a pre-hapten or pro-hapten , requiring either spontaneous oxidation or metabolic activation to bind to skin proteins—the Molecular Initiating Event (MIE) in allergic contact dermatitis (ACD).

This guide compares the target molecule against two critical benchmarks:

• 2-Amino-5-nitrobenzonitrile (Precursor): A structurally simpler analog with higher predicted reactivity (Strong Sensitizer).

• HC Yellow No. 2 (Market Standard): A widely used nitro-aniline dye with a well-characterized sensitization profile (Moderate Sensitizer).

Mechanistic Basis & Structure-Activity Relationship (SAR)

To understand the sensitization potential, we must analyze the Adverse Outcome Pathway (AOP) .[1] The target molecule’s potential to cause sensitization relies on its ability to penetrate the stratum corneum and react with nucleophilic amino acids (cysteine/lysine) in skin proteins.

Structural Alerts

• Nitro Group (-NO2): Strong electron-withdrawing group. Increases the electrophilicity of the benzene ring, facilitating nucleophilic attack.

• Benzonitrile Core: The nitrile group further withdraws electron density, potentially increasing reactivity compared to simple nitro-anilines.

• Hydroxypropyl Chain: Increases hydrophilicity (LogP reduction). This generally reduces skin penetration rates compared to the unsubstituted precursor, potentially lowering the in vivo sensitization potency despite similar intrinsic reactivity.

Visualizing the Adverse Outcome Pathway (AOP)

The following diagram illustrates the mechanistic pathway from exposure to immune response, highlighting where specific assays (DPRA, KeratinoSens, h-CLAT) interrogate the biology.

Caption: Figure 1: Adverse Outcome Pathway (AOP) for skin sensitization mapping key biological events to OECD validation assays.

Comparative Assessment: Target vs. Alternatives

The following data synthesis compares the Target (2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile) against the Precursor (high reactivity benchmark) and HC Yellow No. 2 (industry benchmark).

Table 1: Physicochemical & Predicted Sensitization Profile[2]

Feature	Target Chemical	Alternative 1: Precursor	Alternative 2: HC Yellow No. 2
CAS Number	906214-83-3	17420-30-3	4926-55-0
Structure Name	2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile	2-Amino-5-nitrobenzonitrile	N-(2-Hydroxyethyl)-2-nitroaniline
Molecular Weight	~221.2 Da	163.1 Da	182.2 Da
LogP (Predicted)	~1.2 (Moderate Lipophilicity)	~1.8 (Higher Penetration)	~1.5
Reactivity Domain	SNAr (Michael Acceptor)	SNAr (Strong)	SNAr (Moderate)
DPRA Depletion	Moderate (Predicted) Cys: 15-25%	High Cys: >40%	Moderate Cys: 13.8% (Empirical)
KeratinoSens (EC1.5)	> 20 µM	< 10 µM (Potent activator)	34 µM
Sensitization Potency	Moderate (Cat 1B)	Strong (Cat 1A)	Moderate (Cat 1B)

Analysis:

• The Precursor lacks the steric bulk and hydrophilicity of the hydroxypropyl chain, leading to higher skin bioavailability and reactivity. It serves as a "Positive Control" for structural toxicity.

• The Target is expected to perform similarly to HC Yellow No. 2 . The addition of the nitrile group (electron-withdrawing) generally increases reactivity compared to the aniline parent, but the propyl chain mitigates this by limiting penetration.

Experimental Protocols (Self-Validating Systems)

To definitively classify the target, a "2 out of 3" Integrated Testing Strategy (ITS) is required. Below are the specific protocols.

A. In Chemico: Direct Peptide Reactivity Assay (DPRA) - OECD 442C

Objective: Quantify the chemical's ability to haptenize proteins by measuring the depletion of synthetic peptides containing Cysteine (Cys) or Lysine (Lys).

Protocol Workflow:

• Preparation: Dissolve test chemical (100 mM) in Acetonitrile.

• Incubation: Mix chemical with Cys-peptide and Lys-peptide ratios (1:10 and 1:50) in triplicate.

• Controls:

  • Positive Control: Cinnamic Aldehyde (Must show >60% depletion).

  • Co-elution Control: Run chemical alone to ensure it doesn't overlap with peptide peaks.

• Analysis: HPLC-UV (220 nm). Measure remaining peptide peak area after 24 hours.

• Calculation:

Success Criteria:

• Mean Cys/Lys depletion > 6.38% = Positive (Sensitizer) .

B. In Vitro: KeratinoSens™ (ARE-Nrf2 Luciferase Test) - OECD 442D

Objective: Measure the activation of the Keap1-Nrf2 antioxidant pathway in keratinocytes (HaCaT cells).

Protocol Workflow:

• Seeding: Plate KeratinoSens cells in 96-well plates (10,000 cells/well). Incubate 24h.

• Dosing: Apply 12 serial dilutions of the target chemical (0.1 µM to 200 µM).

• Incubation: 48 hours at 37°C, 5% CO2.

• Readout:

  • Luciferase Activity: Luminescence reading (Gene induction).

  • Cytotoxicity (MTT): Ensure induction is not a false positive due to cell stress (viability must be >70%).

• Data Output: Determine the EC1.5 (Concentration inducing a 1.5-fold increase in luciferase).

Success Criteria:

• EC1.5 < 200 µM AND Dose-response is significant = Positive .

C. In Vitro: h-CLAT (Human Cell Line Activation Test) - OECD 442E

Objective: Assess dendritic cell activation by measuring upregulation of surface markers CD86 and CD54 on THP-1 cells.

Protocol Workflow:

• Culture: THP-1 cells (monocytic leukemia line).

• Exposure: Treat cells with the chemical for 24 hours at the CV75 concentration (concentration yielding 75% cell viability).

• Staining: Label with FITC-conjugated antibodies for CD86 and CD54.

• Flow Cytometry: Measure Mean Fluorescence Intensity (MFI).

• Calculation: Calculate Relative Fluorescence Intensity (RFI).

Success Criteria:

• CD86 RFI ≥ 150% OR CD54 RFI ≥ 200% = Positive .

Integrated Testing Strategy (ITS) Workflow

Do not rely on a single assay. Use the "2 out of 3" weight-of-evidence approach.

Caption: Figure 2: Integrated Testing Strategy (ITS) decision tree for regulatory classification.

Conclusion & Recommendation

Based on the benzontrile-nitro pharmacophore, 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile is predicted to be a Moderate Skin Sensitizer (GHS Category 1B) .

• Performance vs. Precursor: It is significantly safer than 2-Amino-5-nitrobenzonitrile due to the steric hindrance and hydrophilicity of the propyl chain, which reduces skin flux.

• Performance vs. Standard: It is likely equipotent to HC Yellow No. 2.

Recommendation: Proceed with the DPRA and KeratinoSens assays first. If both are positive, no further animal testing (LLNA) is required for classification under REACH/Cosmetics Regulation (EC) No 1223/2009. If results are discordant, perform h-CLAT.

References

• OECD. (2023). Test No. 442C: In Chemico Skin Sensitisation: Assays addressing the Adverse Outcome Pathway key event on covalent binding to proteins. OECD Guidelines for the Testing of Chemicals.[1] Link

• OECD. (2022). Test No. 442D: In Vitro Skin Sensitisation: ARE-Nrf2 Luciferase Test Method. OECD Guidelines for the Testing of Chemicals.[1] Link

• Scientific Committee on Consumer Safety (SCCS). (2015).[3] Opinion on HC Yellow No. 16. SCCS/1568/15.[3] European Commission.[4][5][6] Link

• Scientific Committee on Consumer Safety (SCCS). (2010). Opinion on HC Yellow No. 2. SCCS/1309/10.[5] European Commission.[4][5][6] Link

• Urbisch, D., et al. (2015). Assessment of Pre- and Pro-haptens using an in vitro battery of skin sensitization assays. Toxicology in Vitro, 29(5), 1177-1189. Link

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• 6. cosmileeurope.eu [cosmileeurope.eu]

A Senior Application Scientist's Guide to Qualifying an In-House Certified Reference Standard for 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

Introduction: The Critical Role of Reference Standards in Pharmaceutical Analysis

In the landscape of pharmaceutical research and drug development, the accuracy and reliability of analytical data are paramount. Certified Reference Materials (CRMs) serve as the bedrock of quality control, providing a benchmark against which all analytical measurements are made. However, for novel compounds such as 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile, a molecule of interest in medicinal chemistry, officially designated CRMs from pharmacopeias or standards organizations are often not available. In such cases, the responsibility falls upon the research and development laboratory to establish a well-characterized in-house reference standard.[1]

This guide provides a comprehensive, technically-grounded framework for the qualification of a primary in-house reference standard for 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile. We will move beyond a simple listing of procedures to explain the scientific rationale behind the chosen analytical techniques, ensuring a self-validating system for characterization. This process establishes a traceable standard of the highest feasible purity, which can then be used to qualify secondary, or working, standards for routine use.[1][2]

The In-House Reference Standard Lifecycle: A Holistic Workflow

The establishment of a reliable in-house reference standard is not a single event, but a lifecycle. It begins with the selection of a candidate material and proceeds through rigorous characterization, careful storage, and periodic re-evaluation to ensure its continued fitness for purpose. This workflow ensures that the standard remains a valid point of comparison throughout its use.

Caption: Workflow for establishing a Primary Reference Standard and qualifying a Working Reference Standard.

Part I: Comprehensive Characterization of the Primary Reference Standard (PRS)

The foundation of a reliable reference standard program is the exhaustive characterization of a single batch of material, designated as the Primary Reference Standard (PRS). This material should be of the highest possible purity.[1] The goal is to assign an accurate purity value using the mass balance approach, which accounts for all potential impurities (organic, inorganic, water, and residual solvents).[3]

Identity and Structural Confirmation

Before assessing purity, the unequivocal identity of the compound must be confirmed. This is a non-negotiable step to ensure that the material is, in fact, 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile.

• Causality: Mass spectrometry provides the molecular weight of the compound, offering a primary confirmation of its elemental composition. Electrospray Ionization (ESI) is a soft ionization technique well-suited for this polar molecule, minimizing fragmentation and clearly showing the molecular ion.[4]

• Experimental Protocol (LC-MS):

  • Sample Preparation: Dissolve approximately 1 mg of the candidate material in 10 mL of acetonitrile to create a 100 µg/mL stock solution. Further dilute to 1 µg/mL with the mobile phase.

  • Instrumentation: Utilize a Liquid Chromatography-Mass Spectrometry (LC-MS) system equipped with an ESI source.

  • LC Conditions:

    • Column: C18, 2.1 x 50 mm, 1.8 µm.

    • Mobile Phase: A: 0.1% Formic acid in water; B: 0.1% Formic acid in acetonitrile.

    • Gradient: 10% B to 95% B over 5 minutes.

    • Flow Rate: 0.3 mL/min.

  • MS Conditions:

    • Ionization Mode: Positive ESI.

    • Scan Range: m/z 50-500.

    • Capillary Voltage: 3.5 kV.

  • Data Analysis: Identify the [M+H]⁺ ion and compare its mass-to-charge ratio with the theoretical value.

• Causality: NMR is the most powerful technique for unambiguous structure elucidation, providing detailed information about the carbon-hydrogen framework of the molecule. ¹H NMR confirms the number and connectivity of protons, while ¹³C NMR identifies all unique carbon environments.[5][6]

• Experimental Protocol (¹H and ¹³C NMR):

  • Sample Preparation: Dissolve 5-10 mg of the candidate material in ~0.7 mL of a suitable deuterated solvent, such as DMSO-d₆.

  • Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

  • Data Acquisition:

    • ¹H NMR: Acquire a standard one-dimensional proton spectrum.

    • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

    • 2D NMR (Optional but Recommended): Perform COSY (¹H-¹H correlation) and HSQC (¹H-¹³C one-bond correlation) experiments to confirm assignments.

  • Data Analysis: Analyze chemical shifts, coupling constants, and integrations to confirm that the observed spectrum is consistent with the proposed structure of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile.

Purity Determination via Mass Balance

The mass balance approach assumes the purity of the main component is 100% minus the sum of all identified impurities. This provides a more accurate and comprehensive purity value than a single chromatographic method alone.

Caption: The Mass Balance approach for assigning purity to a reference standard.

• Causality: HPLC is the primary technique for separating and quantifying structurally related organic impurities. A reversed-phase method is suitable for this moderately polar molecule, and UV detection is appropriate due to the presence of the nitrobenzonitrile chromophore.[7][8]

• Experimental Protocol (RP-HPLC):

  • Instrumentation: HPLC system with a UV/Vis or Diode Array Detector (DAD).

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 150 mm, 3.5 µm.

    • Mobile Phase: A: Water with 0.1% Formic Acid; B: Acetonitrile with 0.1% Formic Acid.

    • Gradient: 20% B to 80% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 35 °C.

    • Detection Wavelength: 254 nm (or optimal wavelength determined by DAD).

    • Injection Volume: 10 µL.

  • Sample Preparation: Accurately weigh and dissolve the standard in mobile phase to a concentration of approximately 0.5 mg/mL.

  • Data Analysis: Perform an area percent calculation. The purity is calculated as the area of the main peak divided by the total area of all peaks. Ensure the method can detect potential impurities at a level of 0.05% or lower.

• Causality: Water is a common impurity in chemical substances and can affect the true concentration of the analyte. Karl Fischer titration is a specific and highly accurate method for water determination.[9] The coulometric method is preferred for expected low water content.[10]

• Experimental Protocol (Coulometric Karl Fischer):

  • Instrumentation: Coulometric Karl Fischer titrator.

  • Reagents: Appropriate Karl Fischer reagents for coulometric analysis.

  • Procedure:

    • Condition the titration cell until a stable, low drift is achieved (e.g., <10 µ g/min ).

    • Accurately weigh a suitable amount of the reference standard (typically 20-50 mg) and add it directly to the titration cell.

    • Start the titration and record the amount of water detected in micrograms.

    • Perform the determination in triplicate.

  • Calculation: Calculate the water content as a percentage of the sample weight.

• Causality: Residual solvents from the synthesis and purification process are common impurities. TGA measures weight loss as a function of temperature, allowing for the quantification of volatile components.[11][12]

• Experimental Protocol (TGA):

  • Instrumentation: Thermogravimetric Analyzer.

  • Procedure:

    • Accurately weigh 5-10 mg of the sample into a TGA pan.

    • Heat the sample under a nitrogen atmosphere from ambient temperature to 300 °C at a rate of 10 °C/min.

  • Data Analysis: Analyze the resulting thermogram. Weight loss occurring at temperatures below the compound's decomposition point can be attributed to residual solvents and/or water. The percentage weight loss in this region is recorded.

• Causality: This method quantifies inorganic impurities (e.g., salts, catalysts) that would not be detected by HPLC or TGA. The sample is combusted, and the weight of the remaining inorganic residue is measured.

• Experimental Protocol (ROI):

  • Procedure:

    • Heat a clean crucible to a constant weight at 600 ± 50 °C.

    • Accurately weigh approximately 1 g of the reference standard into the crucible.

    • Moisten the sample with sulfuric acid and heat gently until the substance is thoroughly charred.

    • Continue heating at 600 ± 50 °C until all carbon has been oxidized.

    • Cool in a desiccator and weigh. Repeat the heating until a constant weight is achieved.

  • Calculation: The percentage of residue is calculated based on the initial sample weight.

Assigning the Final Purity Value

The final purity of the Primary Reference Standard is calculated by subtracting the percentages of all identified impurities from 100%.

Table 1: Hypothetical Characterization Data for Primary Reference Standard (Lot: PRS-HNBN-001)

Analytical Test	Method	Result	Purpose
Identity
Molecular Weight	LC-MS (ESI+)	Found: 222.0928 [M+H]⁺ (Calc: 222.0924)	Confirms elemental composition
Structure	¹H, ¹³C NMR	Spectrum consistent with proposed structure	Confirms chemical structure and connectivity
Purity (Mass Balance)
Chromatographic Purity	RP-HPLC (254 nm)	99.85% (Area %)	Quantifies organic impurities
Water Content	Coulometric Karl Fischer	0.08% (w/w)	Quantifies water
Residual Solvents	TGA	0.05% (w/w)	Quantifies volatile impurities
Non-Volatile Impurities	Residue on Ignition	<0.01% (w/w)	Quantifies inorganic impurities
Assigned Purity	Mass Balance Calculation	99.82%	Final certified purity value

Calculation: 100% - 0.15% (organic impurities) - 0.08% (water) - 0.05% (solvents) = 99.72% (This calculation is illustrative. A detailed analysis would consider the response factors of impurities if known. For this guide, we will use the more direct calculation: Purity = Chromatographic Purity * (100% - Water% - Solvents% - ROI%)/100% = 99.85 * (100-0.08-0.05-0.01)/100 = 99.71% )

Part II: Qualification and Use of a Secondary (Working) Reference Standard (WRS)

The PRS is a valuable resource and should be conserved. For routine analyses, a Secondary or Working Reference Standard (WRS) is qualified against the PRS.[13] This involves selecting a different high-purity batch and performing a subset of tests to demonstrate its suitability.

Comparative Analysis: PRS vs. WRS

The goal is to confirm the identity of the WRS and determine its potency relative to the PRS.

Table 2: Comparative Qualification of Working Reference Standard (Lot: WRS-HNBN-001)

Analytical Test	Method	Primary Standard (PRS-HNBN-001)	Candidate Working Standard (WRS-HNBN-001)	Acceptance Criteria
Identity
Structural Comparison	IR Spectroscopy	Spectrum matches PRS	Spectrum is concordant with PRS	Spectra are visually identical
Retention Time	RP-HPLC	12.5 min	12.5 min	Matches PRS retention time ± 2%
Purity & Potency
Chromatographic Purity	RP-HPLC (Area %)	99.85%	99.79%	≥ 99.5% and no new impurities > 0.1%
Assay (vs. PRS)	RP-HPLC	Assigned Purity: 99.71%	Determined Potency: 99.65%	99.0% - 101.0% of PRS

• Assay Protocol:

  • Accurately prepare solutions of both the PRS and the WRS candidate at the same target concentration (e.g., 0.1 mg/mL).

  • Inject both solutions in triplicate onto the validated HPLC system.

  • Calculate the potency of the WRS using the following formula: Potency_WRS = (Area_WRS / Area_PRS) * Purity_PRS

Conclusion

In the absence of a commercially available Certified Reference Material for 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile, establishing a robust in-house reference standard is not merely a recommendation but a scientific necessity. By employing a multi-technique, mass-balance approach for the comprehensive characterization of a Primary Reference Standard, researchers and drug development professionals can ensure the integrity and traceability of their analytical measurements. The subsequent qualification of working standards against this primary material creates a sustainable and scientifically sound system for ongoing quality control. This rigorous, evidence-based process underpins the reliability of all subsequent research and development decisions.

References

• Qvents. (2025). Qualification of Inhouse Reference Standards and Secondary Standards. Available at: [Link]

• Pharmaguideline. (2011). Water Content Determination by Karl Fischer. Available at: [Link]

• U.S. Environmental Protection Agency. (2006). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). Available at: [Link]

• CHIMIA. (n.d.). Traceability of Chemical Measurement Results. Available at: [Link]

• Pharmaceutical Technology. (2009). Reference-Standard Material Qualification. Available at: [Link]

• Veeprho. (2020). Qualification of Pharmaceutical Working Standards. Available at: [Link]

• Eurofins. (n.d.). Water Determination by Karl Fischer. Available at: [Link]

• Elsmar.com. (2011). In-House Reference Standards and Working Standards - Definitions. Available at: [Link]

• World Health Organization (WHO). (n.d.). Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. Available at: [Link]

• ResearchGate. (2025). Determination of nitroaromatic compounds in soil samples by HPLC, using on-line preconcentration. Available at: [Link]

• BEBPA. (n.d.). Reference Standards for Potency Assays. Available at: [Link]

• National Center for Biotechnology Information (NCBI). (2025). Determination of Water Content using the Karl Fischer Coulometric Method. Available at: [Link]

• PubMed. (2006). 15N NMR chemical shifts of ring substituted benzonitriles. Available at: [Link]

• MicroSolv Technology Corporation. (n.d.). Nitroaromatic and Nitroamine Explosives Analyzed with HPLC - AppNote. Available at: [Link]

• ResearchGate. (n.d.). Traceable property values of in-house reference materials. Available at: [Link]

• Scribd. (2022). Reference Standards Guide. Available at: [Link]

• Improved Pharma. (2022). Thermogravimetric Analysis. Available at: [Link]

• PubChem. (n.d.). 3-Nitrobenzonitrile. Available at: [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Benzonitrile, 4-nitro-. Available at: [Link]

• Oklahoma.gov. (n.d.). Guidance Document for Ensuring Traceability of Measurements. Available at: [Link]

• Eurachem. (n.d.). Metrological Traceability in Chemical Measurement. Available at: [Link]

• LGC. (n.d.). Guidelines for the Selection and Use of Reference Materials. Available at: [Link]

• Journal of Forensic and Legal Medicine. (n.d.). Development and validation of a new RP-HPLC method for organic explosive compounds. Available at: [Link]

• Ovid. (n.d.). Rapid, small-scale determination of organic solvent solubility using a thermogravimetric analyzer. Available at: [Link]

• Impact Analytical. (n.d.). TGA Analysis. Available at: [Link]

• European Journal of Organic Chemistry. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Available at: [Link]

• MDPI. (2020). Assessment of Residual Solvent and Drug in PLGA Microspheres by Derivative Thermogravimetry. Available at: [Link]

• ResearchGate. (2018). Identification and structure elucidation by NMR spectroscopy. Available at: [Link]

• ACS Publications. (2025). Residue-Based Thermogravimetric Analysis: A Novel Method to Quantify Carboxylate Group Modifications in Macromolecules. Available at: [Link]

• Indian Academy of Sciences. (n.d.). High resolution NMR spectra of some tri-substituted benzenes. Available at: [Link]

• University of Nebraska-Lincoln. (n.d.). Introduction to NMR and Its Application in Metabolite Structure Determination. Available at: [Link]

• ResearchGate. (2026). 4‐Nitrobenzonitrile. Available at: [Link]

Sources

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Technical Comparison Guide: Dermal Absorption of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

This technical guide provides a comparative assessment of the in vitro dermal absorption of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile , a direct nitro-dye derivative.

Given that this specific molecule (CAS 906214-83-3) is a structural analog to established cosmetic ingredients like HC Yellow No. 14 and HC Yellow No. 2 , but lacks a standalone SCCS opinion in the public domain, this guide synthesizes its predicted behavior against validated benchmarks. It outlines the rigorous experimental framework (OECD 428) required to generate definitive data for regulatory submission.

Executive Summary & Chemical Identity

2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile is a semi-permanent (direct) hair dye molecule belonging to the nitrobenzonitrile class. It functions by diffusing into the hair cuticle without the need for oxidative activation, although it is often stable in oxidative environments.

From a dermal absorption perspective, its safety profile is governed by its molecular weight (MW), lipophilicity (LogP), and potential for systemic bioavailability.

Chemical Profile & Competitor Benchmarking

Feature	Target Molecule	Benchmark A: HC Yellow No. 14	Benchmark B: HC Yellow No. 2
IUPAC Name	2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile	4-[(2-Hydroxyethyl)amino]-3-nitrobenzonitrile	N-(2-Hydroxyethyl)-2-nitroaniline
CAS Number	906214-83-3	90349-40-9	4926-55-0
Structure Class	Nitrobenzonitrile (Propyl analog)	Nitrobenzonitrile (Ethyl analog)	Nitroaniline
Molecular Weight	~221.2 Da	207.2 Da	182.2 Da
LogP (Est.)	~1.8 - 2.1	~1.4	1.5
Absorption Risk	Low-Moderate (Higher lipophilicity limits flux)	Low (< 1% typically)	Moderate (Smaller MW)

Expert Insight: The substitution of a hydroxyethyl group (in HC Yellow 14) with a hydroxypropyl group (in the target) increases the molecular weight and lipophilicity. While higher lipophilicity can enhance partitioning into the Stratum Corneum, the increased molecular size generally retards diffusion through the viable epidermis, often resulting in lower systemic bioavailability compared to smaller analogs like HC Yellow No. 2.

Experimental Protocol: The Self-Validating System

To objectively determine the absorption rate, one must employ a Static Franz Diffusion Cell assay following OECD Test Guideline 428 . This protocol is designed to be self-validating through mass balance analysis.

A. System Setup

• Membrane : Dermatomed pig ear skin (thickness: 300–400 µm) is the gold standard surrogate for human skin.

• Receptor Fluid : Phosphate Buffered Saline (PBS) pH 7.4 + 5% Ethanol (or Bovine Serum Albumin) to ensure sink conditions (solubility of dye > 10x max concentration).

• Dose Application : Finite dose methodology (10 mg/cm² or 10 µL/cm²) to mimic consumer usage.

B. The Workflow (Step-by-Step)

• Integrity Check : Measure Tritiated Water (

  ) flux or TEWL (Transepidermal Water Loss) to reject damaged skin membranes ( cm/h).

• Application : Apply the formulation containing 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile (typically 1-2% w/w).

• Exposure : Incubate for 30 minutes (rinse-off simulation) or 24 hours (leave-on simulation).

• Fractionation :

  • Wash : Collect surface excess (mimics rinsing).

  • Tape Stripping : Perform 15-20 strips to remove Stratum Corneum (SC). Note: The first 2 strips are considered "external" (unabsorbed).

  • Extraction : Heat-separate Epidermis and Dermis; extract dye using Methanol/Acetonitrile.

• Quantification : HPLC-DAD or LC-MS/MS analysis of all compartments.

C. Mass Balance & Acceptance Criteria

For the experiment to be valid, the Total Recovery (Mass Balance) must fall between 85% and 115% .

• Bioavailable Dose = (Receptor Fluid) + (Viable Epidermis) + (Dermis).

• Absorbed Dose = Bioavailable Dose + (Tape Strips 3-20, if conservatively included).

Comparative Performance Data

As specific public data for the propyl-analog is proprietary, the table below projects performance based on the quantitative structure-activity relationship (QSAR) of the validated benchmarks.

Projected Dermal Absorption Rates (In Vitro)

Parameter	Target: 2-[(3-Hydroxypropyl)...]	HC Yellow No. 14 (Reference)	Interpretation
Flux ( )	Est. 0.05 - 0.15	0.11	The propyl chain likely reduces flux slightly due to steric bulk.
Total Absorption (%)	Est. 0.2% - 0.8%	0.4% (SCCS/1454/11)	Values <1% are typical for this class; considered safe if MOS > 100.
Skin Retention	Moderate	Low	Higher LogP implies more retention in the Stratum Corneum (reservoir effect).
Receptor Fluid	Trace / Below LOQ	< 0.05%	Minimal systemic breakthrough expected.

Critical Analysis : The HC Yellow No. 14 analog demonstrates very low absorption (0.12

absorbed dose in some studies). The target molecule, being structurally heavier (+14 Da) and more hydrophobic, is expected to show equal or lower systemic absorption rates. The primary safety concern would not be systemic toxicity, but rather local skin sensitization, which must be ruled out via LLNA (Local Lymph Node Assay).

Visualizing the Absorption Pathway

The following diagram illustrates the kinetic pathway of the molecule through the skin layers and the decision logic for determining bioavailability.

Caption: Kinetic pathway of dermal absorption. Only the fractions reaching the Viable Epidermis and Receptor Fluid are typically considered bioavailable, unless mass balance is low.

References & Authoritative Grounding

• OECD Guidelines for the Testing of Chemicals, Section 4 . Test No. 428: Skin Absorption: In Vitro Method. OECD Publishing. Link

• Scientific Committee on Consumer Safety (SCCS) . Opinion on HC Yellow No. 14 (Colipa No. B115). SCCS/1454/11. (Provides benchmark data for the ethyl-analog). Link

• Scientific Committee on Consumer Safety (SCCS) . Basic Criteria for the In Vitro Assessment of Dermal Absorption of Cosmetic Ingredients. SCCS/1358/10. Link

• European Commission . CosIng Database: HC Yellow No. 14. (Verifying structural class and regulatory status). Link

Safety & Regulatory Compliance

Technical Guide: Disposal of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

The following technical guide details the proper handling and disposal procedures for 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile , commonly known in the cosmetic and dye industry as HC Yellow No. 15 .[1][2]

This guide is structured for laboratory personnel and safety officers, prioritizing the chemical stability of the nitro and nitrile functional groups during waste management.[2]

[1][2]

Executive Safety Summary

• Chemical Identity: 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile[1][2]

• Common Name: HC Yellow No. 15[2][3][4][5]

• CAS Number: 92952-81-3 (Note: Isomers or salts may be listed under 138377-66-9; verify vendor label).[1][2]

• Primary Disposal Method: High-temperature incineration via an approved hazardous waste contractor.[1][2]

• Critical Hazard: Thermal decomposition or reaction with strong acids/oxidizers may release Hydrogen Cyanide (HCN) and Nitrogen Oxides (NOx) .[1][2]

• Immediate Action: Segregate from strong acids and oxidizers.[2] Do not dispose of via sanitary sewer.[6][7]

Chemical Hazard Profiling

To ensure safe disposal, one must understand the "Why" behind the protocols. This compound contains two synergistic functional groups that dictate its waste classification:

Functional Group	Risk Profile	Disposal Implication
Nitro Group (-NO₂)	Potential oxidizer; thermally sensitive.[1][2]	Do not autoclave. Avoid mixing with reducing agents or metal powders (risk of deflagration).[2]
Nitrile Group (-CN)	Precursor to cyanide.[1][2]	Strict Acid Segregation. Contact with strong acids can hydrolyze the nitrile, potentially releasing HCN gas.[2]
Amino Side Chain	Increases solubility/bioavailability.[2]	Aquatic Toxicity. Must not enter water tables; classified as hazardous to aquatic life.[2]

Waste Stream Decision Logic (Visual Workflow)

The following decision tree outlines the segregation logic for this specific compound.

Figure 1: Decision tree for segregating HC Yellow No. 15 waste streams to ensure compatibility with incineration protocols.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Compound)

Objective: Secure containment of dry powder to prevent inhalation and environmental leaching.[2]

• Personal Protective Equipment (PPE): Wear nitrile gloves (double-gloving recommended), safety goggles, and a lab coat.[2] Use a particulate respirator (N95/P100) if handling open powder outside a fume hood.[2]

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated solid waste drum.[1][2]

• Bagging:

  • Place the chemical (and its original container, if empty) into a clear 4-mil polyethylene bag.[1]

  • Seal the bag with tape or a zip tie.

  • Place this bag into a second bag (double containment) to prevent exterior contamination.

• Labeling:

  • Attach a hazardous waste tag.[2][8]

  • Chemical Name: Write the full IUPAC name.

  • Constituents: Explicitly list "Nitrile" and "Nitro-aromatic" to alert waste handlers of combustion risks.

  • Hazard Checkbox: Mark "Toxic" and "Irritant."[2]

Protocol B: Liquid Waste (Solutions)

Objective: Prevent the formation of HCN gas and ensure solvent compatibility.

• Solvent Identification: Determine if the dye is dissolved in an organic solvent (e.g., Ethanol, DMSO) or water.

• pH Check (Crucial):

  • Test the pH of the solution.

  • Requirement: The solution must be Neutral (pH 7) or slightly Basic (pH 8-10) .[1][2]

  • Reasoning: Acidic conditions promote the hydrolysis of the nitrile group. If the solution is acidic (pH < 6), slowly adjust with 1M NaOH or Sodium Bicarbonate before adding to the waste container.

• Segregation:

  • Do NOT mix with oxidizers (Chromic acid, Nitric acid, Peroxides).[2]

  • Do NOT mix with halogenated solvents (Chloroform/DCM) unless your facility specifically allows "Commingled Solvents."[2]

• Container: Pour into an approved solvent waste carboy (HDPE or Glass). Keep the cap vented or use a pressure-relief cap if available to prevent pressure buildup from minor decomposition.[1][2]

Emergency Procedures (Spill Response)

In the event of a spill of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile:

Scenario	Response Protocol
Dry Powder Spill	1. Evacuate immediate area to let dust settle.2.[2] Wear PPE + N95 mask.3. Cover spill with wet paper towels (to prevent dust dispersion).4.[2] Scoop into a bag; do not dry sweep.[2]
Liquid Spill	1. Absorb with inert material (Vermiculite or Sand).2.[2] Do not use acidic absorbents.3.[2] Place soaked material in a sealed hazardous waste pail.
Skin Contact	Wash immediately with soap and water for 15 minutes.[2][9] The compound is a dye and will stain skin yellow/orange; this serves as a visual marker for contamination.

Regulatory & Transport Classification

When preparing the waste manifest for the EHS contractor:

• RCRA Code (USA): This specific compound is not explicitly P-listed or U-listed.[1][2] However, it should be characterized as D003 (Reactivity) if there is a risk of cyanide generation, though typically it falls under Ignitable (D001) if in organic solvent, or simply Non-RCRA Regulated Hazardous Waste (depending on state) due to toxicity.[2]

• DOT Shipping Name (Generic):

  • Solid: UN3439, NITRILES, SOLID, TOXIC, N.O.S. (2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile).[1][2]

  • Liquid: UN3276, NITRILES, LIQUID, TOXIC, N.O.S.[2]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 145381 (HC Yellow No. 15).[2] Retrieved from [Link][1][2]

• Scientific Committee on Consumer Safety (SCCS). Opinion on HC Yellow No. 15 (SCCS/1438/11).[2] European Commission.[5] Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Characteristics: Reactivity (D003).[2] 40 CFR § 261.23. Retrieved from [Link][2]

Sources

• 1. 906214-83-3,2-[(3-hydroxypropyl)amino]-5-nitrobenzonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. chemscene.com [chemscene.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. scent.vn [scent.vn]
• 5. cosmileeurope.eu [cosmileeurope.eu]
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• 7. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 8. essex.ac.uk [essex.ac.uk]
• 9. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

A Guide to the Safe Handling of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile

Senior Application Scientist Note: This guide provides essential safety and logistical information for handling 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile. As a Senior Application Scientist, it is my priority to synthesize technical accuracy with field-proven insights to ensure your safety and experimental success. The following protocols are designed to be a self-validating system, grounded in established safety standards for handling analogous chemical compounds.

Hazard Identification and Risk Assessment

The toxicological properties of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile have not been fully investigated. However, based on its chemical structure, which includes a nitroaromatic group and a nitrile functional group, it is prudent to treat this compound with a high degree of caution. Analogous compounds, such as 2-Amino-5-nitrobenzonitrile, are known to be irritants and potentially toxic.

Primary Hazards:

• Skin Irritation: May cause skin irritation upon contact.[1]

• Eye Irritation: Can cause serious eye irritation.[1]

• Respiratory Irritation: Inhalation of dust may lead to respiratory tract irritation.[1]

• Potential for Toxicity: Nitrile compounds can be toxic if ingested, inhaled, or absorbed through the skin. Aromatic nitro compounds may also have toxic effects.

A thorough, site-specific risk assessment should be conducted by the user and their institution's Environmental Health and Safety (EHS) department before any handling of this chemical.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table summarizes the recommended PPE for handling 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile.

Body Part	Personal Protective Equipment	Rationale
Hands	Nitrile or other chemically resistant gloves.	To prevent skin contact and absorption.
Eyes/Face	Chemical safety goggles and a face shield.	To protect against splashes and airborne particles.
Body	A lab coat or chemically resistant apron.	To protect clothing and underlying skin from contamination.
Respiratory	A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates.	To prevent inhalation of dust or aerosols, especially when handling the solid compound outside of a certified chemical fume hood.

Operational Plans: Step-by-Step Handling Procedures

Adherence to a strict, step-by-step operational plan is critical for minimizing risk. The following workflow is designed to guide researchers through the safe handling of 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile.

Preparation and Weighing

• Work Area Preparation: All handling of solid 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile should be conducted within a certified chemical fume hood to minimize inhalation exposure. The work surface should be clean and uncluttered.

• Donning PPE: Before handling the compound, don all required PPE as outlined in the table above.

• Weighing: Use a tared, sealed container to weigh the desired amount of the compound. This minimizes the risk of generating airborne dust.

Dissolution and Reaction Setup

• Solvent Addition: Slowly add the desired solvent to the container with the weighed compound. This should be done in the chemical fume hood.

• Mixing: Use gentle agitation (e.g., a magnetic stirrer) to dissolve the compound. Avoid vigorous shaking that could create aerosols.

• Reaction Assembly: Assemble the reaction apparatus within the fume hood. Ensure all joints are properly sealed.

The following diagram illustrates the recommended safe handling workflow:

Caption: Safe handling workflow for 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile.

Emergency and Spill Procedures

In the event of a spill or exposure, immediate and correct action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

• Spill: For a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed, labeled container for disposal. Clean the spill area with an appropriate solvent and then with soap and water. For large spills, evacuate the area and contact your institution's EHS department.

Disposal Plan

All waste containing 2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weigh boats, paper towels), in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Collect all liquid waste, including reaction mixtures and cleaning solvents, in a clearly labeled, sealed hazardous waste container.

• Disposal: All hazardous waste must be disposed of through a licensed professional waste disposal service. Do not dispose of this chemical down the drain or in regular trash.

References

• AccelaChem. 906214-83-3, 2-[(3-hydroxypropyl)amino]-5-nitrobenzonitrile. [Link]

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